Taxiresinol

Core Science & Biosynthesis

Taxiresinol lignan biosynthesis pathways in Taxus species

An In-Depth Technical Guide to Taxiresinol Biosynthesis in Taxus Species: Pathways, Enzymology, and Bioprocessing

Executive Summary

While Taxus species are globally recognized as the biological factories for the diterpenoid anticancer drug paclitaxel (Taxol), their specialized metabolism also yields a rich profile of highly bioactive lignans. Among these, taxiresinol —a tetrahydrofuran-type lignan—has emerged as a high-value target due to its potent antinociceptive, anti-inflammatory, and antineoplastic properties[1][2][3]. As a Senior Application Scientist, I have structured this whitepaper to deconstruct the biosynthetic pathway of taxiresinol, detail the enzymology governing its stereoselective synthesis, and provide field-proven, self-validating protocols for its elicitation and quantification in Taxus cell suspension cultures.

Mechanistic Overview of the Taxiresinol Biosynthetic Pathway

Taxiresinol (4-[(2S,3R,4R)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-(hydroxymethyl)oxolan-2-yl]benzene-1,2-diol) is structurally defined as a demethylated derivative of lariciresinol[4][5]. Its biosynthesis represents a highly regulated diversion of carbon flux from the primary phenylpropanoid pathway into specialized lignan metabolism[6].

Phase I: Monolignol Synthesis

The pathway initiates with the deamination of L-phenylalanine, driven by phenylalanine ammonia-lyase (PAL), marking the critical shift from primary to secondary metabolism[6]. Through a succession of hydroxylation, methylation, and reduction steps catalyzed by C4H, 4CL, CCR, and CAD, the plant synthesizes coniferyl alcohol , the universal monolignol precursor for Taxus lignans[6][7].

Phase II: Stereoselective Dimerization

The formation of the lignan core requires the bimolecular phenoxy radical coupling of two coniferyl alcohol molecules. This step is mediated by peroxidases or laccases. However, to prevent racemic mixtures, Taxus employs Dirigent Proteins (DIR) . DIRs lack a catalytic active center; instead, they act as stereochemical scaffolds that capture and orient the coniferyl alcohol radicals, enforcing a strict 8-8' linkage to yield exclusively (+)- or (-)-pinoresinol[7][8][9].

Phase III: Reductive Processing and Demethylation

Pinoresinol undergoes a sequential reduction catalyzed by Pinoresinol-Lariciresinol Reductase (PLR) , an NADPH-dependent enzyme that opens one of the tetrahydrofuran rings to form lariciresinol[7][9][10]. To synthesize taxiresinol, lariciresinol undergoes a regiospecific 3'-O-demethylation. This critical modification converts the guaiacyl ring into a catechol moiety, a reaction typically catalyzed by a Cytochrome P450 (CYP450) monooxygenase requiring molecular oxygen and NADPH[4][11].

Biosynthetic pathway of taxiresinol from L-phenylalanine in Taxus species.

Pharmacological Profile and Quantitative Data

The structural nuances of Taxus lignans dictate their biological efficacy. The catechol moiety of taxiresinol, absent in lariciresinol, significantly enhances its redox reactivity and receptor binding affinity.

Table 1: Comparative Pharmacological Activities of Taxus Lignans

Lignan Compound	Primary Bioactivity	Mechanistic Target / Efficacy	Reference
Taxiresinol	Antioxidant & Anti-inflammatory	Strong DPPH scavenging (IC50 18.4 μM); Inhibits LTC4 release in RBL-1 cells.	[1]
Taxiresinol	Antineoplastic	Notable in vitro cytotoxicity against colon, liver, ovarian, and breast cancer cell lines.	[3]
Lariciresinol	Anti-inflammatory	Inhibits Tumor Necrosis Factor-α (TNF-α) production.	[12]
Secoisolariciresinol	Cellular Defense	Prevents destructive cascade reactions during elicitor-induced oxidative bursts.	[6]

Experimental Workflows: Elicitation and Quantification

Because lignans are naturally produced in low concentrations, bioprocessing relies on the elicitation of Taxus cell cultures[6]. The following protocols are designed as self-validating systems, ensuring that biological variability is controlled and analytical outputs are absolute.

Protocol 1: Targeted Elicitation of Taxiresinol in Taxus Cell Suspensions

Causality: We utilize Coronatine (COR) rather than Salicylic Acid (SA). COR is a structural analog of Jasmonoyl-Isoleucine. It binds the COI1 receptor, triggering the degradation of JAZ repressors and releasing MYC2 transcription factors. This specifically upregulates the genes encoding DIR and PLR, shifting carbon flux toward lignan accumulation[6].

• Culture Initiation: Maintain Taxus baccata or Taxus wallichiana cell suspensions in optimized liquid medium (e.g., Gamborg’s B5) in the dark at 25°C[7].

• Elicitor Preparation: Prepare a 1 mM stock solution of Coronatine in sterile DMSO.

• Elicitation: On day 7 of the subculture cycle (exponential growth phase), spike the culture to a final COR concentration of 1 µM[6]. Control: Spike an identical volume of pure DMSO to a parallel flask to validate that the solvent is not inducing stress responses.

• Time-Course Harvesting: Harvest the biomass at Day 8 post-elicitation, as prolonged exposure (e.g., Day 16) leads to a marked decrease in lignan biosynthesis due to negative feedback loops[6].

• Processing: Separate cells via vacuum filtration, flash-freeze in liquid nitrogen to halt enzymatic degradation, and lyophilize to a constant weight.

Table 2: Impact of Elicitation on Taxus Lignan Biosynthesis (Day 8)

Elicitor Treatment	Lignan Biosynthesis Impact	Phenolic Acid Impact	Reference
Control (DMSO)	Baseline	Baseline	[6]
Coronatine (1 µM)	Strong Upregulation (Peak at Day 8)	Downregulation	[6]
Salicylic Acid (150 µM)	Negligible / Suppressive	Negligible	[6]

Protocol 2: LC-MS/MS Quantification of Taxiresinol

Causality:Taxus extracts are highly complex matrices. Using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode acts as an analytical filter, isolating the specific precursor-to-product ion transitions of taxiresinol. The inclusion of an isotopically labeled internal standard (e.g., 13C-lariciresinol) validates the extraction efficiency and corrects for matrix-induced ion suppression.

• Extraction: Homogenize 50 mg of lyophilized Taxus cells in 1.0 mL of 80% aqueous methanol. Causality: 80% methanol effectively disrupts hydrogen bonding in the plant matrix while optimally solubilizing the moderately polar tetrahydrofuran core of taxiresinol.

• Internal Standard Addition: Spike the extraction solvent with 50 ng of 13C-labeled internal standard prior to homogenization.

• Sonication & Centrifugation: Sonicate for 30 minutes at 4°C, then centrifuge at 14,000 × g for 10 minutes. Collect the supernatant and filter through a 0.22 µm PTFE syringe filter.

• Chromatography: Inject 5 µL onto a C18 reversed-phase column. Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Mass Spectrometry: Operate the mass spectrometer in Electrospray Ionization (ESI) negative mode. Monitor the specific MRM transitions for taxiresinol (m/z 345.1 → specific product ions) to ensure absolute quantification.

Self-validating experimental workflow for elicitation and quantification of Taxus lignans.

Conclusion

The biosynthesis of taxiresinol in Taxus species is a masterclass in plant metabolic engineering, requiring the precise coordination of Dirigent Proteins for stereocontrol and Cytochrome P450s for specific O-demethylation. By leveraging targeted elicitors like Coronatine and employing rigorous LC-MS/MS validation, researchers can effectively map and manipulate this pathway. Understanding these mechanisms is the critical first step toward the scalable, biomanufactured production of taxiresinol for advanced oncological and anti-inflammatory drug development.

References

• Impact of Elicitation on Plant Antioxidants Production in Taxus Cell Cultures. ub.edu.[6]

• Lignans as Pharmacological Agents in Disorders Related to Oxidative Stress and Inflammation: Chemical Synthesis Approaches and Biological Activities. mdpi.com.[1]

• Biosynthesis of Lignans. uni-duesseldorf.de.[8]

• Anti-ulcerogenic Lignans from Taxus baccata L. researchgate.net.[13]

• Biosynthesis of lignans in plant species of the section Linum: pinoresinol-lariciresinol reductase and justicidin B 7-hydroxylase. researchgate.net.[10]

• Hairy Roots as Producers of Coumarins, Lignans, and Xanthones. nih.gov.[7]

• Differential expression of pinoresinol-lariciresinol reductase gene in relation to podophyllotoxin accumulation in different plant organs. murdoch.edu.au.[9]

• Long-read transcriptome sequencing provides insight into lignan biosynthesis during fruit development. nih.gov.[11]

• Taxiresinol | C19H22O6 | CID 10088963 - PubChem. nih.gov.[4]

• Taxiresinol | Antinociceptive Agent. medchemexpress.com.[2]

• Absolute configuration and anticancer activity of taxiresinol and related lignans of Taxus wallichiana. nih.gov.[3]

• Structural formula of Lariciresinol (1) and Taxiresinol (2). researchgate.net.[5]

• Production of the anticancer drug taxol in Taxus baccata suspension cultures: A review. researchgate.net.[12]

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Pharmacological Properties and Biological Activity of Taxiresinol: A Comprehensive Technical Guide

Executive Summary

Taxiresinol is a naturally occurring tetrahydrofuranoid lignan predominantly isolated from the heartwood, bark, and leaves of Taxus species (e.g., Taxus wallichiana, Taxus baccata, and Taxus yunnanensis). While the Taxus genus is globally recognized for yielding diterpenoid taxanes like paclitaxel, its lignan constituents offer a profound and distinct pharmacological profile. This whitepaper systematically evaluates the biological activities of taxiresinol—specifically its antioxidant, anti-inflammatory, hepatoprotective, and anticancer properties—and provides field-validated, reproducible methodologies for its extraction and in vitro assessment.

Chemical Identity and Structural Significance

Taxiresinol is characterized by an absolute configuration of 8R, 8'R, and 7'R, featuring a 2S, 3R, 4R tetrahydrofuran ring[1]. The presence of specific phenolic hydroxyl groups forms the structural basis for its high redox potential, allowing it to act as a potent electron donor to neutralize reactive oxygen species (ROS). Furthermore, the spatial arrangement of these substituents dictates its binding affinity to key intracellular inflammatory regulators, positioning it as a dual-modulator of both the NF-κB and Nrf2 signaling pathways[2].

Pharmacological Profile and Biological Activity

Antioxidant Capacity and Nrf2 Activation

Oxidative stress, driven by an imbalance of reactive oxygen and nitrogen species, is a primary catalyst for cellular apoptosis and tissue degradation. Taxiresinol exhibits exceptional direct radical scavenging activity. In DPPH assays,2[2]. Mechanistically, taxiresinol goes beyond direct scavenging; it upregulates the Nrf2 (Nuclear factor erythroid-related factor 2) pathway, inducing the expression of endogenous cytoprotective enzymes that provide sustained defense against electrophilic injury[2].

Anti-Inflammatory and Antiallergic Mechanisms

Taxiresinol is a potent inhibitor of the arachidonic acid cascade and pro-inflammatory cytokine release. It significantly3[3]. Additionally, it 4, showcasing its robust antiallergic potential[4]. At the transcriptional level, lignans like taxiresinol prevent the degradation of IκB-α, thereby blocking the nuclear translocation of NF-κB and the subsequent transcription of inflammatory mediators (e.g., iNOS, IL-6, and TNF-α)[5].

Hepatoprotective Activity

Fulminant hepatic failure is heavily mediated by macrophage-derived TNF-α. Taxiresinol exhibits a highly specialized, dual-action hepatoprotection in D-Galactosamine/Lipopolysaccharide (D-GalN/LPS) toxication models. It 4 and directly inhibits TNF-α-induced apoptosis in hepatocytes[4][6].

Anticancer Properties

In vitro bioassays have confirmed that taxiresinol exerts notable cytotoxic effects against multiple human cancer cell lines. Specifically, it has demonstrated7[7]. Unlike taxanes, which function primarily by stabilizing microtubules, taxiresinol's antitumor efficacy is closely linked to its ability to modulate apoptotic signaling and disrupt tumor-promoting inflammatory microenvironments[7][8].

Quantitative Pharmacological Data

To contextualize the potency of taxiresinol, the following table summarizes its key inhibitory concentrations (IC50) against established reference standards.

Biological Assay / Target	Compound	IC50 Value	Activity Profile
DPPH Radical Scavenging	Taxiresinol	18.4 μM	Strong Antioxidant
DPPH Radical Scavenging	Caffeic Acid (Standard)	25.5 μM	Reference Baseline
DPPH Radical Scavenging	Ascorbic Acid (Standard)	12.6 μM	Reference Baseline
LTC4 Release (RBL-1 Cells)	Taxiresinol	3.49 μM	Potent Anti-inflammatory

Experimental Workflows & Self-Validating Protocols

As researchers transition from literature to the bench, ensuring protocol reproducibility is paramount. The following methodologies are designed with built-in causality explanations and validation checkpoints.

Protocol 1: Extraction and Chromatographic Isolation of Taxiresinol

Objective: To isolate high-purity (>95%) taxiresinol from Taxus heartwood.

• Solid-Liquid Extraction: Mill Taxus heartwood to a fine powder to maximize the solvent-contact surface area. Macerate the powder in 80% Ethanol (EtOH) for 72 hours at room temperature with periodic agitation[1].

  • Causality: 80% EtOH is the optimal polar solvent; it efficiently disrupts cellular matrices and solubilizes moderately polar glycosidic and aglycone lignans while leaving highly lipophilic, interfering resins behind.

• Liquid-Liquid Partitioning: Concentrate the ethanolic extract under reduced pressure. Suspend the residue in H₂O and partition sequentially with Petroleum Ether, Ethyl Acetate (EtOAc), and n-Butanol.

  • Causality: Sequential partitioning separates compounds strictly by polarity. Petroleum ether removes non-polar waxes and terpenes. EtOAc selectively enriches the intermediate-polarity phenolic lignan fraction (including taxiresinol).

• Silica Gel Column Chromatography: Load the dried EtOAc fraction onto a normal-phase silica gel column. Elute using a step-gradient of Chloroform-Methanol (from 7:1 to 1:1, v/v).

  • Causality: Normal-phase chromatography separates the complex EtOAc mixture based on hydrogen-bonding affinity, isolating the crude lignan sub-fractions.

• Reversed-Phase Preparative HPLC: Purify the target sub-fractions using an ODS (C18) column with a Methanol-H₂O gradient (e.g., 25:75) at a flow rate of 5 mL/min[6].

  • Causality: RP-HPLC resolves structurally similar lignan stereoisomers based on subtle hydrophobic differences, ensuring the isolation of the specific 8R, 8'R, 7'R stereoisomer.

  • Self-Validation Checkpoint: Run analytical LC-MS and ¹H/¹³C NMR on the final eluate. The presence of the 2S, 3R, 4R tetrahydrofuran ring signals validates both structural integrity and absolute configuration[1].

Protocol 2: In Vitro Hepatoprotection Assay (D-GalN/LPS Model)

Objective: To evaluate the ability of taxiresinol to block macrophage-mediated hepatocyte apoptosis.

• Cell Culture & Pre-treatment: Seed primary mouse hepatocytes in co-culture with Kupffer cells. Pre-treat the culture with varying concentrations of taxiresinol (e.g., 1–50 μM) for 2 hours.

  • Causality: Pre-incubation allows the lignan to penetrate the cell membrane and prime the intracellular Nrf2 antioxidant systems before the toxic insult is introduced.

• Toxication Induction: Co-administer D-Galactosamine (D-GalN) and Lipopolysaccharide (LPS) to the culture medium.

  • Causality: D-GalN selectively depletes hepatic uridine triphosphate (UTP), arresting RNA synthesis and preventing the transcription of survival genes. This renders the hepatocytes acutely sensitive to the TNF-α released by the LPS-stimulated Kupffer cells, perfectly mimicking the pathogenesis of fulminant hepatic failure[6].

• Viability & Cytokine Quantification: After 24 hours of incubation, assess hepatocyte viability via an MTT assay. Concurrently, quantify TNF-α levels in the culture supernatant using a target-specific ELISA.

  • Causality: The MTT assay confirms the ultimate phenotypic rescue (hepatoprotection), while the ELISA validates the upstream mechanism (suppression of TNF-α release).

  • Self-Validation Checkpoint: Include a positive control (e.g., Silymarin) and a vehicle-only negative control (DMSO < 0.1%) to ensure assay dynamic range and rule out solvent-induced cytotoxicity.

Mechanistic Pathway Visualization

The following diagram illustrates the dual-pathway mechanism by which taxiresinol exerts its hepatoprotective and anti-inflammatory effects, balancing the activation of antioxidant defenses with the suppression of inflammatory cascades.

Fig 1: Molecular mechanism of taxiresinol mediating hepatoprotection and anti-inflammatory responses.

Conclusion

Taxiresinol stands out as a highly bioactive lignan with a multifaceted pharmacological profile. By acting as a potent ROS scavenger, an Nrf2 activator, and an NF-κB inhibitor, it disrupts the fundamental pathways of oxidative stress and inflammation. For drug development professionals, taxiresinol represents a highly promising lead compound for the formulation of novel therapeutics targeting fulminant hepatic failure, severe allergic responses, and inflammation-driven oncogenesis.

References

• Title: Lignans as Pharmacological Agents in Disorders Related to Oxidative Stress and Inflammation: Chemical Synthesis Approaches and Biological Activities Source: MDPI / PMC URL: [Link]

• Title: Ethnomedical Properties of Taxus Wallichiana Zucc. (Himalayan Yew) Source: PMC - NIH URL: [Link]

• Title: Hepatoprotective Activity of Twelve Novel 7′-Hydroxy Lignan Glucosides from Arctii Fructus Source: Journal of Agricultural and Food Chemistry - ACS Publications URL: [Link]

• Title: Inhibition of Glycation-induced Cytotoxicity, Protein Glycation, and Activity of Proteolytic Enzymes by Extract from Perovskia atriplicifolia Roots Source: PMC - NIH URL: [Link]

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Structural and Functional Divergence of Taxiresinol and Isotaxiresinol: A Technical Guide

Executive Summary

Lignans derived from Taxus species (yew trees) represent a critical class of secondary plant metabolites with profound pharmacological potential. Among these, taxiresinol and its structural isomer, isotaxiresinol , are of particular interest to drug development professionals. While they share an identical molecular formula (C₁₉H₂₂O₆), their distinct core architectures dictate unique physicochemical behaviors, chromatographic retention profiles, and biological efficacies. This whitepaper provides an in-depth mechanistic analysis of their structural divergence, the thermodynamics of their acid-catalyzed isomerization, and the self-validating analytical methodologies required for their baseline resolution.

Molecular Architecture: Tetrahydrofuran vs. Aryltetralin Cores

The fundamental difference between these two isomers lies in their central ring systems, which ultimately govern their three-dimensional conformation and lipophilicity.

• Taxiresinol is classified as a furan-type lignan. Its core consists of a flexible tetrahydrofuran (oxolane) ring substituted by a 3,4-dihydroxyphenyl group at position 2, a hydroxymethyl group at position 3, and a 4-hydroxy-3-methoxybenzyl group at position 4 ([1]).

• Isotaxiresinol is an aryltetralin-type lignan. It is characterized by a highly rigid 1,2,3,4-tetrahydronaphthalene core, which restricts the conformational freedom of the molecule ([2]).

This structural rigidity in isotaxiresinol directly impacts its polar surface area (PSA) and partition coefficient (LogP), making it slightly more polar and less lipophilic than its flexible counterpart ([3]).

Quantitative Physicochemical Comparison

Property	Taxiresinol	Isotaxiresinol
Molecular Formula	C₁₉H₂₂O₆	C₁₉H₂₂O₆
Molecular Weight	346.38 g/mol	346.38 g/mol
Core Architecture	Tetrahydrofuran (Oxolane)	1,2,3,4-Tetrahydronaphthalene
Computed LogP	2.10	1.72
Polar Surface Area (PSA)	99.4 Ų	110.38 Ų
Stereocenters	2S, 3R, 4R	1S, 2R, 3R

The Acid-Catalyzed Isomerization Mechanism

A critical factor in the extraction, isolation, and storage of these lignans is their thermodynamic stability. Taxiresinol is not entirely stable under low-pH conditions and is known to undergo an acid-catalyzed rearrangement directly into isotaxiresinol ().

Mechanistic Causality: The tetrahydrofuran ring of taxiresinol is susceptible to electrophilic activation. In the presence of an acid catalyst (H⁺), the benzylic position is protonated, creating a transient carbocation or a highly polarized intermediate. The spatially proximate, electron-rich 3,4-dihydroxyphenyl ring then acts as an internal nucleophile. It undergoes an intramolecular Friedel-Crafts-type electrophilic aromatic substitution, forming a new carbon-carbon bond that closes the six-membered ring. Isotaxiresinol acts as the thermodynamic sink in this reaction pathway because the fused bicyclic aryltetralin system is energetically more stable than the substituted oxolane ring.

Logical pathway of acid-catalyzed isomerization from taxiresinol to isotaxiresinol.

Analytical Workflows: Extraction and Chromatographic Separation

To accurately profile these isomers without inducing artificial isomerization during sample preparation, the extraction and chromatographic conditions must be rigorously controlled. The following self-validating protocol ensures structural integrity and baseline resolution.

Step-by-Step Methodology

• Biomass Preparation: Lyophilize Taxus cell cultures or heartwood and mill to a fine powder (particle size < 0.5 mm) to maximize the surface area for solvent penetration.

• Acidified Solvent Extraction: Suspend 50 mg of biomass in 1 mL of extraction solvent: MeOH/H₂O/HCOOH (80:19.9:0.1 v/v/v). Vortex for 2 minutes and sonicate at 25°C for 30 minutes ([4]).

  • Causality: The inclusion of 0.1% formic acid (HCOOH) is critical. It lowers the pH just enough to suppress the ionization of the phenolic hydroxyl groups, maintaining the lignans in their neutral state to enhance solubility in the organic phase. Crucially, this mild organic acid prevents the oxidative degradation of the catecholic moieties without being strong enough to trigger the Friedel-Crafts isomerization described in Section 3.

• Matrix Clarification: Centrifuge the homogenate at 12,000 × g for 10 minutes at 4°C. Filter the supernatant through a 0.22 µm PTFE syringe filter to remove particulate matter that could foul the HPLC column.

• RP-HPLC Separation: Inject 10 µL of the filtrate onto a reversed-phase C18 column (e.g., 2.1 × 100 mm, 1.7 µm). Use a mobile phase gradient of Water (0.1% Formic Acid) and Acetonitrile.

  • Causality: The C18 stationary phase separates molecules based on hydrophobic interactions. Because isotaxiresinol possesses a rigid, planar tetrahydronaphthalene core (LogP ~1.72), it has a distinct hydrodynamic volume and lower overall lipophilicity compared to the flexible tetrahydrofuran core of taxiresinol (LogP ~2.10). Consequently, taxiresinol exhibits stronger retention on the hydrophobic C18 phase, allowing for the baseline resolution of the two isomers.

• System Validation via MS/MS: Detect eluents using Electrospray Ionization in positive mode (ESI+). Validate the system by confirming the precursor ion [M+H]⁺ at m/z 347.14 and comparing the specific fragmentation patterns against authentic analytical standards to ensure no in-source structural rearrangement has occurred.

Step-by-step analytical workflow for extraction and LC-MS/MS resolution of lignan isomers.

Pharmacological Profiling

Both isomers exhibit potent biological activities, but their structural nuances influence their specific receptor interactions and therapeutic efficacies.

• Anti-Allergic Activity: Both taxiresinol and isotaxiresinol function as potent inhibitors of histamine release. In in vitro assays evaluating the anti-allergic effects of Taxus extracts, both isomers demonstrated significantly higher inhibitory activity against histamine release than sodium cromoglicate, a standard first-line anti-allergic pharmaceutical ([5]).

• Antioxidant Capacity: The presence of multiple phenolic hydroxyl groups allows both isomers to act as strong free radical scavengers. In DPPH radical scavenging assays, extracts rich in these specific lignans show high antioxidant potential, which is highly relevant for chemopreventive applications and mitigating oxidative stress-induced cellular damage ([4]).

References

[1] Title: Taxiresinol | C19H22O6 | CID 10088963 Source: PubChem - National Center for Biotechnology Information URL:[Link]

[2] Title: Isotaxiresinol | C19H22O6 | CID 9841162 Source: PubChem - National Center for Biotechnology Information URL:[Link]

[3] Title: Compound: ISOTAXIRESINOL (CHEMBL1668111) Source: ChEMBL - European Bioinformatics Institute URL:[Link]

Title: Studies on the Himalayan yew Taxus wallichiana: Part VII - The taxoids and phenolic constituents of the roots Source: NIScPR - National Institute of Science Communication and Policy Research URL:[Link]

[4] Title: Impact of Elicitation on Plant Antioxidants Production in Taxus Cell Cultures Source: PMC - National Institutes of Health URL:[Link]

[5] Title: Histamine quantification in human plasma using High Resolution Accurate Mass LC-MS technology Source: ResearchGate URL:[Link]

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Natural Sources of Taxiresinol in Taxus chinensis and Taxus baccata: Extraction, Bioactivity, and Therapeutic Potential

Executive Summary

While the Taxus genus is globally recognized for yielding the blockbuster chemotherapeutic diterpenoid paclitaxel, its heartwood harbors a distinct and pharmacologically potent class of secondary metabolites: lignans. Among these, taxiresinol has emerged as a high-value target for drug development professionals. This technical guide provides an in-depth analysis of the natural sources of taxiresinol—specifically Taxus chinensis and Taxus baccata—detailing causality-driven extraction protocols, quantitative bioactivity profiles, and the underlying molecular signaling pathways that govern its therapeutic efficacy.

Botanical Sourcing and Localization

Taxiresinol is a (C₁₉H₂₂O₆) characterized by a 3,4-dihydroxyphenyl group, a hydroxymethyl group, and a 4-hydroxy-3-methoxybenzyl group[1]. Unlike taxane alkaloids, which are predominantly synthesized in the needles and bark, taxiresinol is heavily localized in the woody tissues of specific Taxus species:

• ** Taxus baccata (European Yew):** The heartwood of T. baccata serves as the primary validated natural source for taxiresinol isolation[2]. In the plant's physiology, lignans in the heartwood act as phytoalexins, providing structural integrity and defending the inner matrix against fungal pathogens[3].

• ** Taxus chinensis (Chinese Yew):** Taxiresinol, alongside its isomer isotaxiresinol, is also extracted from the wood of T. chinensis and the closely related T. yunnanensis[1]. Yields from these species are highly dependent on the age of the cambial tissue and environmental elicitors[4].

Causality-Driven Extraction and Isolation Methodology

The isolation of taxiresinol from Taxus heartwood requires a highly selective, multi-phase chromatographic approach. The following protocol outlines a self-validating system for extraction, detailing the chemical rationale behind each methodological choice[5].

Step-by-Step Protocol

Step 1: Biomass Preparation

• Action: The heartwood of T. baccata or T. chinensis is dried at ambient temperature and pulverized into a fine powder[5].

• Causality: Mechanical pulverization maximizes the surface-area-to-volume ratio, ensuring optimal solvent penetration into the dense lignocellulosic matrix during maceration.

Step 2: Primary Maceration

• Action: The powdered biomass is subjected to exhaustive extraction using 95% ethanol (EtOH) at room temperature, followed by vacuum concentration[5].

• Causality: 95% EtOH is an ideal amphiphilic solvent. Its high polarity disrupts the cellular matrix, efficiently solubilizing a broad spectrum of compounds—including polar glycosides and semi-polar lignans like taxiresinol—while leaving behind highly lipophilic, non-target structural waxes.

Step 3: Biphasic Liquid-Liquid Partitioning

• Action: The concentrated ethanolic residue is suspended in distilled H₂O and partitioned repeatedly with chloroform (CHCl₃)[5].

• Causality: This step acts as a critical crude purification mechanism. Highly polar impurities (tannins, carbohydrates, and inorganic salts) are retained in the aqueous phase. Conversely, taxiresinol and other structurally related lignans selectively partition into the organic CHCl₃ phase due to their moderate lipophilicity.

Step 4: Silica Gel Column Chromatography

• Action: The CHCl₃ fraction is loaded onto a silica gel column and eluted sequentially using a mobile phase gradient of increasing polarity: Hexane → Acetone → CHCl₃ → CH₃OH[5].

• Causality: Silica gel provides a highly polar stationary phase. By initiating elution with a non-polar solvent (hexane) and gradually increasing the dielectric constant of the mobile phase, compounds are fractionated based strictly on their hydrogen-bonding capacity. As a tetrol (possessing multiple hydroxyl groups), taxiresinol binds strongly to the silica and elutes only in the more polar fractions (CHCl₃/CH₃OH), effectively separating it from less polar taxoids[1][5].

Caption: Step-by-step extraction and isolation workflow for taxiresinol from Taxus heartwood.

Pharmacological Bioactivity and Signaling Pathways

Taxiresinol possesses a diverse pharmacological profile, distinguishing it from the cytotoxic mechanisms of traditional taxanes. It demonstrates profound efficacy in analgesia, gastric protection, and cellular preservation.

Antinociceptive and Anti-Inflammatory Mechanisms

Taxiresinol is an orally active antinociceptive agent[2]. In in vivo models utilizing p-benzoquinone-induced abdominal contractions, oral administration of taxiresinol significantly suppresses writhing movements[2]. This indicates a strong peripheral analgesic effect, likely mediated through the inhibition of pro-inflammatory prostaglandin synthesis[6].

Anti-Ulcerogenic Activity

In ethanol-induced ulcerogenesis models, taxiresinol exerts a prominent, dose-dependent cytoprotective effect on the gastric mucosa[7]. The lignan prevents ethanol-induced necrotic lesions, outperforming other naturally occurring lignans in the Taxus genus[6].

Hepatoprotection and Antiapoptotic Signaling

At the cellular level, taxiresinol acts as a potent immunomodulator. It protects hepatocytes from apoptosis by directly by activated macrophages[8]. In D-GalN/LPS-treated murine models, this targeted downregulation of TNF-α halts the extrinsic apoptotic cascade, preserving liver function[8].

Caption: Pharmacological pathways of taxiresinol mediating hepatoprotection and analgesia.

Quantitative Bioactivity Analysis

To benchmark the therapeutic potential of taxiresinol, it is critical to compare its efficacy against other lignans co-extracted from the Taxus heartwood matrix (e.g., lariciresinol, isolariciresinol). The data below summarizes in vivo inhibitory ratios for both nociception and ulcerogenesis at a standardized oral dose of 100 mg/kg[2][6].

Lignan Compound	Antinociceptive Inhibition (%)	Anti-Ulcerogenic Inhibition (%)
Taxiresinol	37.8%	85.3%
Lariciresinol	42.7%	76.6%
Isolariciresinol	31.3%	80.3%
3'-Demethylisolariciresinol	33.0%	N/A

Data Interpretation: While lariciresinol exhibits a marginally higher antinociceptive peak, taxiresinol demonstrates the most prominent and comprehensive anti-ulcerogenic protection (85.3% inhibition), making it a superior dual-action candidate for gastrointestinal and inflammatory drug formulations[6]. Furthermore, unlike the reference drug etoposide, taxiresinol and its derivatives show minimal cytotoxic potency against healthy endothelial cell lines, ensuring a favorable safety profile[3].

Conclusion

The extraction of taxiresinol from the heartwood of Taxus chinensis and Taxus baccata represents a highly viable pathway for isolating non-toxic, bioactive lignans from a genus traditionally exploited solely for its cytotoxic taxanes. By utilizing causality-driven biphasic extraction and sequential silica gel chromatography, researchers can achieve high-purity yields of taxiresinol. Its proven ability to downregulate TNF-α-mediated apoptosis, coupled with potent anti-ulcerogenic and antinociceptive properties, positions taxiresinol as a highly promising scaffold for the development of next-generation hepatoprotective and analgesic therapeutics.

References

• Title: Bioactivity of Lignans from Taxus baccata Source: Zeitschrift für Naturforschung C (PubMed) URL: [Link]

• Title: Anti-ulcerogenic Lignans from Taxus baccata L. Source: Zeitschrift für Naturforschung C URL: [Link]

• Title: PubChem Compound Summary for CID 10088963, Taxiresinol Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: Biological activities of lignans from Taxus baccata L. growing in Turkey Source: Journal of Medicinal Plants Research (Academic Journals) URL: [Link]

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• 8. Taxiresinol | CAS:40951-69-7 | Manufacturer ChemFaces [chemfaces.com]

Literature review of taxiresinol therapeutic potential

Taxiresinol: A Comprehensive Technical Guide on its Pharmacological Mechanisms and Therapeutic Potential

Executive Summary

Taxiresinol is a naturally occurring tetrahydrofuran-type lignan predominantly isolated from the heartwood and twigs of Taxus species (e.g., Taxus yunnanensis, Taxus wallichiana)[1],[2]. Originally identified through ethnobotanical studies of the Himalayan yew, this compound has emerged as a high-value molecule in modern pharmacology. This technical guide synthesizes the current literature surrounding taxiresinol, detailing its self-validating isolation protocols, pleiotropic mechanisms of action—specifically its hepatoprotective, anticancer, and anti-inflammatory properties—and its translational potential in drug development.

Chemical Architecture & Self-Validating Isolation Protocol

Taxiresinol possesses a complex molecular architecture characterized by a tetrahydrofuran core substituted with specific aromatic moieties (Molecular Weight: 346.4 g/mol )[3]. The absolute stereochemical configuration is definitively established as 8R, 8'R, and 7'R, validated through chemical correlation methods and X-ray crystallography[1].

To study taxiresinol effectively, researchers must employ an extraction protocol that preserves its stereochemical integrity while eliminating highly polar carbohydrates and non-polar waxes. The following step-by-step methodology outlines an optimized, self-validating isolation workflow.

Step-by-Step Methodology: Extraction and Purification

• Matrix Preparation: Pulverize air-dried Taxus heartwood to a fine powder using mechanical mills[3].

  • Causality: Particle size reduction maximizes the surface-area-to-volume ratio, ensuring optimal solvent penetration and mass transfer during the maceration phase.

• Primary Solvation: Macerate the biomass in 95% Ethanol at ambient temperature for 72 hours with periodic agitation[3].

  • Causality: Ethanol’s high dielectric constant effectively disrupts the hydrogen bonding networks in the plant matrix, selectively solubilizing polar lignans while leaving highly non-polar structural lipids behind.

• Liquid-Liquid Partitioning: Concentrate the ethanolic extract under reduced pressure to a viscous residue. Suspend in water and partition with a chlorinated solvent such as dichloromethane[3].

  • Causality: This orthogonal solvent step removes residual highly polar impurities (which remain in the aqueous phase) and isolates the enriched lignan fraction in the organic phase.

• Chromatographic Fractionation: Subject the organic phase to silica gel column chromatography, followed by Sephadex LH-20 or ODS columns, eluting with a gradient of chloroform-methanol[4].

  • Causality: Separates compounds based on adsorption affinity and molecular sizing. Taxiresinol, possessing multiple hydroxyl groups, elutes at specific polarities distinct from other lignans like secoisolariciresinol.

• Crystallization: Recrystallize the target fractions using an acetone-hexane (1:1) mixture[3].

  • Causality: Hexane acts as an anti-solvent, sharply reducing taxiresinol's solubility in acetone and driving the thermodynamic formation of high-purity (>95%) crystals.

• System Validation: Purity validation is a non-negotiable endpoint. The isolate must be subjected to tandem HPLC-MS to confirm the molecular weight and impurity profile, alongside ¹H and ¹³C NMR spectroscopy to verify the structural and stereochemical integrity[3].

Figure 1: Step-by-step extraction and purification workflow for taxiresinol.

Molecular Mechanisms of Action

Hepatoprotective Pathways (The TNF-α Axis)

Taxiresinol demonstrates profound hepatoprotective effects, most notably observed in D-galactosamine (D-GalN) and lipopolysaccharide (LPS)-induced liver injury models[2].

• Mechanistic Causality: D-GalN sensitizes hepatocytes to apoptosis by depleting uridine nucleotides, thereby halting RNA synthesis. When paired with LPS—which activates Kupffer cells and macrophages to release tumor necrosis factor-alpha (TNF-α)—it creates a highly lethal, synergistic apoptotic environment. Pre-administration of taxiresinol (10–50 mg/kg, i.p.) intercepts this cascade via a dual mechanism. First, it suppresses the production of TNF-α by activated macrophages. Second, it directly inhibits the apoptotic body formation and DNA fragmentation induced by TNF-α at the hepatocyte level[2]. This dual blockade results in a dose-dependent reduction of serum glutamic pyruvic transaminase (sGPT) and serum glutamic oxaloacetic transaminase (sGOT), preventing late-stage hepatic necrosis[2].

Figure 2: Pharmacological mechanism of taxiresinol in preventing hepatocyte apoptosis.

Anticancer & Apoptotic Modulation

Beyond liver protection, taxiresinol exhibits notable cytotoxicity against several human cancer cell lines, including colon, liver, ovarian, and breast cancer (e.g., MCF-7)[3],[1]. The core mechanism involves the targeted induction of apoptosis and the subsequent inhibition of unregulated cell proliferation[3]. Unlike broad-spectrum chemotherapeutics that cause systemic toxicity, lignans like taxiresinol often modulate specific redox-sensitive transcription factors, making them strong candidates for targeted oncology research.

Anti-inflammatory & Antiallergic Properties

Taxiresinol acts as a potent immunomodulator. In vitro assays demonstrate its ability to inhibit the release of leukotriene C4 (LTC4) in rat basophilic leukemia (RBL-1) cells and moderately inhibit nitric oxide (NO) production in LPS-activated RAW264.7 macrophages[5]. Furthermore, it exhibits targeted antiallergic activity by inhibiting induced histamine release from the human basophilic cell line KU812[6]. In vivo, these molecular interactions translate to a weakened inflammatory response, such as a 27% reduction in swelling thickness in carrageenan-induced paw edema models[5].

Quantitative Pharmacological Data

To facilitate cross-study comparison, the quantitative therapeutic effects of taxiresinol are summarized below:

Pharmacological Target	Experimental Model	Effective Dose / Conc.	Primary Mechanistic Outcome
Hepatoprotection	D-GalN/LPS Mice	10–50 mg/kg (i.p.)	Suppressed TNF-α production; significantly reduced sGPT/sGOT levels[2].
Anticancer	MCF-7, Colon, Liver	In vitro assays	Induced apoptosis; inhibited cell proliferation[3],[1].
Anti-inflammatory	RBL-1 / RAW264.7	In vitro assays	Inhibited LTC4 release; suppressed NO production[5].
Antiallergic	KU812 Cell Line	In vitro assays	Inhibited induced histamine release[6].

Conclusion and Translational Potential

Taxiresinol represents a highly versatile pharmacophore. Its ability to dually inhibit macrophage activation and directly protect hepatocytes from TNF-α-induced apoptosis positions it as a prime candidate for treating severe acute liver injuries. Furthermore, its favorable anti-inflammatory and anticancer profiles warrant advanced pharmacokinetic profiling. Future drug development efforts should focus on optimizing its bioavailability and exploring targeted delivery systems (e.g., lipid nanoparticles) to maximize its therapeutic window in clinical applications.

References

• [5] Lignans as Pharmacological Agents in Disorders Related to Oxidative Stress and Inflammation: Chemical Synthesis Approaches and Biological Activities. International Journal of Molecular Sciences (MDPI). URL:[Link]

• [1] Absolute configuration and anticancer activity of taxiresinol and related lignans of Taxus wallichiana. Bioorganic & Medicinal Chemistry (PubMed). URL:[Link]

• [2] Hepatoprotective effect of taxiresinol and (7'R)-7'-hydroxylariciresinol on D-galactosamine and lipopolysaccharide-induced liver injury in mice. Planta Medica (PubMed). URL:[Link]

• [4] Quantitative Changes of Phenolic Compounds in Pine Twigs by Variety, Harvest Season, and Growing Region. Preventive Nutrition and Food Science (ResearchGate). URL:[Link]

Sources

• 1. Absolute configuration and anticancer activity of taxiresinol and related lignans of Taxus wallichiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hepatoprotective effect of taxiresinol and (7'R)-7'-hydroxylariciresinol on D-galactosamine and lipopolysaccharide-induced liver injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Taxiresinol | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Taxiresinol | CAS:40951-69-7 | Manufacturer ChemFaces [chemfaces.com]

The Phytochemical Vanguard: Taxiresinol’s Role in Plant Defense Mechanisms and Therapeutic Translation

Executive Summary

Taxiresinol, a tetrahydrofuran-type lignan predominantly isolated from the heartwood and leaves of Taxus species (e.g., Taxus baccata, Taxus wallichiana), serves as a critical node in plant defense mechanisms[1]. While the Taxus genus is globally renowned for the chemotherapeutic agent paclitaxel (Taxol), secondary metabolites like taxiresinol provide the organism with broad-spectrum2[2]. This technical guide dissects the biosynthetic pathways, ecological roles, and self-validating experimental methodologies required to quantify taxiresinol's bioactivity, offering a translational bridge for researchers and drug development professionals.

The Ecological Context of Taxus Lignans

In the evolutionary arms race between gymnosperms and phytopathogens, secondary metabolites act as the frontline biochemical defenses[3]. Taxiresinol (C19H22O6) features a tetrahydrofuran ring substituted by a 3,4-dihydroxyphenyl group and a 4-hydroxy-3-methoxybenzyl group[4]. Unlike constitutive primary metabolites (e.g., carbohydrates and lipids) which govern basic growth, the synthesis of taxiresinol is dynamically upregulated in response to biotic stress (e.g., fungal invasion) and abiotic stress[5].

Biosynthetic Architecture of Taxiresinol

The biosynthesis of taxiresinol is governed by the phenylpropanoid pathway, a metabolic cascade that shifts carbon flux from primary amino acid metabolism into specialized defense compounds[6].

Mechanistic Causality: Why target the phenylpropanoid pathway in metabolic engineering? The precursor enzyme, phenylalanine ammonia-lyase (PAL), acts as the rate-limiting bottleneck. By upregulating PAL via specific elicitation, we can force the accumulation of downstream lignans without altering the plant's baseline genomic architecture[6].

Fig 1. Biosynthetic pathway of taxiresinol via the phenylpropanoid cascade.

The pathway proceeds via the dimerization of coniferyl alcohol to form pinoresinol[7]. Subsequent reduction yields secoisolariciresinol, which undergoes specific demethylation and oxidation steps to form the final taxiresinol structure[7].

Mechanisms of Phytochemical Defense

Direct Antifungal and Antibacterial Action

Taxiresinol exhibits potent antifungal activity against plant pathogenic fungi such as Nigrospora oryzae, Curvularia lunata, and Epidermophyton floccosum[1],[2]. The mechanism involves the disruption of fungal cell wall integrity and interference with essential survival pathways. Interestingly, highly adapted pathogens like Phacidium infestans have evolved countermeasures, demonstrating the 8 to survive on host tissues[8].

Oxidative Burst Mitigation

During a pathogen attack, plants trigger a localized "oxidative burst" (the rapid release of reactive oxygen species) to induce programmed cell death and halt pathogen spread. Taxiresinol acts as a highly effective intracellular antioxidant, 6 that would otherwise damage healthy host tissue[6].

Quantitative Bioactivity Profiling

To standardize therapeutic translation, we must quantify these defense mechanisms. Table 1 summarizes the validated biological activities of taxiresinol.

Biological Activity	Target / Model	Efficacy / Result	Reference
Antifungal	Nigrospora oryzae	Significant inhibition (comparable to griseofulvin at 400 µg/ml)	[1],[9]
Anti-ulcerogenic	Ethanol-induced gastric lesions (Rat)	82.2% inhibition (at 50 mg/kg dose)	[1],[10]
Antinociceptive	p-benzoquinone-induced writhing (Mice)	37.8% inhibition (at 100 mg/kg dose)	[1],[11]
Antioxidant	Ferric Reducing Antioxidant Power (FRAP)	High reducing power (3.552 ± 0.02 at 1000 µg/ml)	[1]

Experimental Methodologies: A Self-Validating Systems Approach

As a Senior Application Scientist, I emphasize that protocols must be designed with internal causality and self-validation. We do not merely extract; we elicit, quantify, and functionally verify.

Elicitor-Induced Production Workflow

Fig 2. Workflow for elicitor-induced taxiresinol production and functional validation.

Protocol 1: Elicitation and Targeted Metabolomics

Rationale: Cell suspension cultures of Taxus baccata naturally produce low yields of lignans. We utilize Salicylic Acid (SA) or Coronatine (COR) as elicitors because they mimic systemic acquired resistance (SAR) signaling, artificially simulating a biotrophic pathogen attack[6].

• Culture Preparation: Maintain Taxus baccata cell suspensions in modified Murashige and Skoog (MS) medium at 25°C in the dark.

• Elicitation: On day 8 of the growth cycle, spike the culture with 150 µM Salicylic Acid or 1 µM Coronatine[6]. Self-Validation: Always run a parallel mock-elicited control (solvent only) to establish the baseline constitutive lignan profile.

• Harvest & Extraction: Harvest cells at days 8, 16, and 24 post-elicitation[6]. Lyophilize the biomass to prevent enzymatic degradation. Extract 100 mg of dry powder with 10 mL of 80% methanol for 24 hours[9]. Causality: 80% methanol is chosen over pure water because the tetrahydrofuran core of taxiresinol is moderately hydrophobic, requiring an organic modifier for optimal recovery[4].

• LC-MS/MS Quantification: Analyze the extract using Liquid Chromatography-Tandem Mass Spectrometry. Self-Validation: Spike samples with an isotopically labeled internal standard (e.g., 13C-pinoresinol) prior to extraction to correct for matrix suppression and extraction losses.

Protocol 2: High-Throughput Antifungal MIC Assay

Rationale: While agar well diffusion provides qualitative data, we employ a broth microdilution method to establish a precise Minimum Inhibitory Concentration (MIC), as lignans often suffer from poor agar diffusion rates due to their molecular weight and polarity.

• Inoculum Preparation: Standardize fungal spore suspensions (e.g., Nigrospora oryzae) to

  CFU/mL in RPMI 1640 broth.

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the purified taxiresinol extract (from 1000 µg/mL down to 0.5 µg/mL).

• Controls (Critical Step):

  • Positive Control: Griseofulvin (10 µg/mL) to validate assay sensitivity[1].

  • Negative/Vehicle Control: 1% DMSO in broth to ensure the solvent carrier is not causing fungal inhibition.

• Incubation & Readout: Incubate at 28°C for 48-72 hours. Determine the MIC as the lowest concentration exhibiting >90% optical density reduction at 530 nm compared to the vehicle control.

Translational Implications for Drug Development

Beyond plant ecology, the evolutionary refinement of taxiresinol offers immense value to human pharmacology. The exact mechanisms that allow taxiresinol to mitigate oxidative bursts in plants translate to potent 10 in mammalian models[10]. Its ability to inhibit pro-inflammatory cytokines and protect against ethanol-induced gastric lesions at doses of 50 mg/kg[1] positions tetrahydrofuran-type lignans as viable lead compounds for next-generation NSAID alternatives that bypass gastric toxicity.

Conclusion

Taxiresinol is not merely a metabolic byproduct; it is a sophisticated biochemical weapon in the Taxus defense arsenal. By understanding its biosynthetic regulation via the phenylpropanoid pathway and employing rigorous, self-validating metabolomic and bioassay workflows, researchers can harness this lignan for both agricultural resilience and advanced drug development.

References

1.[1] Biological activities of lignans from Taxus baccata L. growing in Turkey - Academic Journals - 1 2.[12] Ethnomedical Properties of Taxus Wallichiana Zucc. (Himalayan Yew) - PMC - NIH - 12 3.[5] Production and Characterization of Hydrothermal Extracts of the Needles from Four Conifer Tree Species - ACS Publications - 5 4.[11] Taxiresinol | Antinociceptive Agent - MedchemExpress - 11 5.[4] Taxiresinol | C19H22O6 | CID 10088963 - PubChem - NIH - 4 6.[7] Biosynthetic pathway of pinoresinol, secoisolariciresinol and matairesinol - ResearchGate - 7 7.[2] A Deep Dive into the Botanical and Medicinal Heritage of Taxus - MDPI - 2 8.[6] Impact of Elicitation on Plant Antioxidants Production in Taxus Cell Cultures - UB.edu - 6 9.[9] New insights into the antifungal activity of Taxus baccata L. - Genetics & Applications - 9 10.[3] Chemical structures of secondary metabolites of Taxus spp. plants - ResearchGate - 3 11.[8] Metabolomic and Genomic Analysis of Bioactive Compounds of Phacidium infestans - PMC - NIH - 8 12.[10] Anti-ulcerogenic lignans from Taxus baccata L - PubMed - NIH - 10

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• 12. Ethnomedical Properties of Taxus Wallichiana Zucc. (Himalayan Yew) - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Yield Extraction and Chromatographic Isolation of Taxiresinol from Taxus Bark

Executive Summary & Mechanistic Rationale

Taxiresinol is a highly bioactive dibenzylbutane-type lignan isolated from the bark and heartwood of Taxus species (e.g., Taxus baccata, Taxus wallichiana)[1]. While the Taxus genus is predominantly recognized for the blockbuster chemotherapeutic paclitaxel (Taxol), its lignan constituents—particularly taxiresinol—exhibit potent anti-ulcerogenic, antinociceptive, and anti-inflammatory properties[2].

The isolation of taxiresinol presents a unique physicochemical challenge: it must be separated from highly non-polar taxoids (diterpenes) and highly polar polymeric tannins/carbohydrates present in the plant matrix. This protocol establishes a self-validating workflow that leverages differential solubility, liquid-liquid partitioning, and normal-phase silica gel chromatography to achieve high-purity isolation without degrading the molecule's sensitive functional groups[2][3].

Experimental Logic and Causality

• Why 95% Ethanol for Primary Extraction? Lignans are moderately polar. 95% Ethanol effectively penetrates the cellular matrix of the pulverized bark, disrupting hydrogen bonds and solvating the lignan glycosides and aglycones without excessively co-extracting highly lipophilic waxes[1][4].

• Why Liquid-Liquid Partitioning with Chloroform (CHCl₃)? Suspending the concentrated ethanolic extract in water and partitioning with CHCl₃ acts as a critical selective barrier. Taxiresinol partitions preferentially into the organic (CHCl₃) phase, leaving highly polar impurities (salts, sugars) in the aqueous phase[2][3].

• Why Ambient Temperature? Maintaining the extraction at room temperature (20–25°C) prevents the thermal degradation of the sensitive hydroxyl and methoxy functional groups on the lignan skeleton[3].

Step-by-Step Methodology

Phase 1: Biomass Preparation

• Harvest and Drying : Collect Taxus bark or heartwood. Air-dry the material in a well-ventilated, dark environment to prevent the photo-oxidation of phenolic compounds.

• Pulverization : Grind the dried biomass using a mechanical mill to a fine powder.

  • Causality: Particle size reduction maximizes the surface area for solvent penetration, significantly enhancing extraction kinetics and the final yield of lignans[3].

Phase 2: Primary Solvent Extraction

• Maceration : Suspend 1 kg of pulverized Taxus bark in 5 L of 95% Ethanol[1][3].

• Agitation : Maintain the suspension at ambient temperature for 72 hours with periodic mechanical agitation[3].

• Filtration & Concentration : Filter the suspension through a Büchner funnel to remove the exhausted biomass. Concentrate the ethanolic filtrate under reduced pressure (rotary evaporation at ≤40°C) to obtain a viscous, reddish crude residue[3][5].

Phase 3: Liquid-Liquid Partitioning

• Aqueous Suspension : Resuspend the crude ethanolic concentrate in 500 mL of distilled water[2].

• Solvent Partitioning : Transfer the suspension to a separatory funnel and extract sequentially with 3 × 500 mL of Chloroform (CHCl₃)[2].

• Phase Separation : Collect the lower CHCl₃ layer.

  • Causality: The CHCl₃ phase selectively retains taxiresinol, isolariciresinol, and other moderately polar lignans, effectively desalting and de-sugaring the extract[2].

• Evaporation : Evaporate the pooled CHCl₃ fractions to dryness under reduced pressure to yield the lignan-rich residue[2].

Phase 4: Chromatographic Purification

• Column Preparation : Pack a glass chromatography column with silica gel (Kieselgel 60, 230–400 mesh) using the slurry packing method.

• Sample Loading : Dissolve the CHCl₃ residue in a minimal volume of CHCl₃ and carefully load it onto the top of the silica bed.

• Gradient Elution : Elute sequentially using a step gradient of increasing polarity: Hexane → Acetone → CHCl₃ → Methanol (MeOH)[2]. Alternatively, a finely tuned CHCl₃:MeOH gradient (e.g., 100:0 to 80:20 v/v) can be utilized to separate specific lignan fractions[5].

• Fraction Collection : Collect fractions and monitor them via Thin Layer Chromatography (TLC) using precoated silica gel plates (Kieselgel 60 F254)[2]. Taxiresinol typically elutes in the moderately polar fractions.

• Crystallization : Pool the taxiresinol-rich fractions, evaporate the solvent, and crystallize the compound from an acetone-hexane or ethyl acetate-petroleum ether mixture to achieve >95% purity[3].

Workflow for the extraction and chromatographic isolation of taxiresinol from Taxus species.

Quantitative Data and Yield Analysis

To provide a benchmark for extraction efficiency, the following table summarizes the expected physicochemical parameters and yields based on established Taxus extraction protocols[2][3][5].

Parameter	Condition / Value	Mechanistic Purpose / Outcome
Biomass Particle Size	Fine powder	Optimizes solvent-to-matrix contact area.
Primary Extraction Solvent	95% Ethanol (5 L / kg)	Solvates moderately polar lignans and taxoids.
Extraction Temperature	20–25°C (72 hours)	Prevents thermal degradation of phenolic groups.
Partitioning Solvent	Chloroform (CHCl₃)	Isolates lignans from highly polar aqueous impurities.
Chromatography Matrix	Silica Gel (Kieselgel 60)	Separates lignans based on hydroxyl group interactions.
Estimated Taxiresinol Yield	~0.2% w/w (2.0 g / kg)	Final purified yield post-crystallization.

Purity Validation System

A self-validating protocol requires rigorous analytical confirmation of the isolated compound to ensure no co-eluting taxoids or isomeric lignans (e.g., isotaxiresinol) compromise the sample[3].

• HPLC-MS : Utilized to confirm the molecular weight and detect trace impurities. Taxiresinol will present a specific mass-to-charge (m/z) signature corresponding to its molecular formula.

• NMR Spectroscopy : Both ¹H and ¹³C NMR are mandatory to verify structural integrity, stereochemistry, and the specific positioning of the functional groups on the dibenzylbutane skeleton[3].

Tandem validation system for confirming taxiresinol purity and structural integrity.

References

• ResearchGate - Anti-ulcerogenic Lignans from Taxus baccata L. [Link]

• Verlag der Zeitschrift für Naturforschung - Anti-ulcerogenic Lignans from Taxus baccata L.[Link]

• Acta Pharmaceutica Sciencia - CHEMICAL CONSTITUENTS OF Taxus baccata L. FROM TURKEY [Link]

• ResearchGate - Chromatographic analysis of lignans [Link]

• NIScPR - Studies on the Himalayan yew Taxus wallichiana: Part VII - The taxoids and phenolic constituents of the roots [Link]

Sources

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• 4. researchgate.net [researchgate.net]
• 5. actapharmsci.com [actapharmsci.com]

Application Note: High-Performance Liquid Chromatography (HPLC-DAD-MS) Method for the Extraction, Quantification, and Validation of Taxiresinol

Executive Summary & Pharmacological Context

Taxiresinol (C₁₉H₂₂O₆, MW: 346.38 g/mol ) is a highly bioactive dibenzylbutanediol lignan characterized by a tetrahydrofuran core substituted with phenolic moieties[1]. While traditionally isolated from the heartwood and arils of Taxus species (e.g., Taxus baccata, Taxus wallichiana)[2], recent studies have also quantified significant yields in Pinus densiflora (red pine) twigs[3].

Clinically and pharmacologically, taxiresinol is highly valued for its potent antioxidant, anti-inflammatory, and hepatoprotective properties. Mechanistically, it protects hepatocytes from apoptosis by potently inhibiting the production of Tumor Necrosis Factor-alpha (TNF-α) in activated macrophages following exposure to hepatotoxins[4][5].

Given its therapeutic potential, establishing a robust, self-validating analytical method for its quantification is critical for botanical standardization and pharmacokinetic profiling. This guide details an optimized HPLC-DAD-MS workflow designed for high-throughput, high-resolution quantification of taxiresinol.

Caption: Hepatoprotective signaling pathway illustrating taxiresinol's inhibition of TNF-α-mediated apoptosis.

Analytical Rationale: The Causality of Experimental Choices

As an analytical scientist, developing a method for lignans requires understanding their physicochemical behavior. Do not merely follow gradient tables; understand why the system is designed this way:

• Extraction Solvent (80% Aqueous Ethanol): Taxiresinol possesses both a hydrophobic aliphatic/tetrahydrofuran framework and polar phenolic hydroxyl groups. Pure water fails to disrupt the cellular matrix efficiently, while pure organic solvents exhibit poor penetration. An 80% aqueous ethanol mixture provides the optimal dielectric constant to solubilize the lignan while precipitating highly non-polar lipids and highly polar polysaccharides[3].

• Stationary Phase Selection (C18, 5 µm): A highly end-capped C18 column is mandatory. Uncapped silanol groups on the silica support will interact with the phenolic hydroxyls of taxiresinol via hydrogen bonding, leading to severe peak tailing.

• Mobile Phase Modifiers (0.1% Formic Acid): Phenolic compounds have a pKa of approximately 9.5. At neutral pH, partial ionization occurs, causing split peaks or retention time shifts. Adding 0.1% Formic Acid (lowering the pH to ~2.7) ensures the phenolic groups remain fully protonated, driving the analyte into the hydrophobic stationary phase for sharp, symmetrical elution.

• Wavelength Selection (280 nm): While taxiresinol exhibits a UV λmax at both 225 nm and 280–285 nm[6][7], 280 nm is selected for quantification. Detection at 225 nm suffers from severe baseline drift during gradient elution due to the increasing absorbance of acetonitrile. 280 nm targets the π-π* transitions of the aromatic rings, offering a stable baseline and high specificity for phenolic compounds.

Experimental Protocol: A Self-Validating System

This protocol is designed with built-in validation checks. A method is only as trustworthy as its ability to flag its own failures.

Sample Preparation & Extraction

• Comminution: Pulverize dried plant biomass (e.g., Taxus baccata heartwood or Pinus densiflora twigs) to a fine powder (mesh size 40) to maximize surface area.

• Ultrasonic-Assisted Extraction (UAE): Suspend 10.0 g of the powdered biomass in 150 mL of 80% aqueous ethanol[3]. Sonicate at room temperature for 60 minutes. Causality: Ultrasound induces cavitation, mechanically breaking cell walls without the thermal degradation associated with prolonged refluxing.

• Clarification: Centrifuge the homogenate at 7,500 rpm for 10 minutes at 4 °C[8]. Collect the supernatant and evaporate under reduced pressure to a viscous residue.

• Reconstitution & Filtration: Redissolve the residue in exactly 10.0 mL of HPLC-grade initial mobile phase (10% Acetonitrile). Pass through a 0.45 µm PTFE syringe filter directly into an autosampler vial[3]. Validation Check: PTFE is chosen over Nylon to prevent non-specific binding of the phenolic analyte to the filter membrane.

Caption: Workflow for the extraction and HPLC-MS quantification of taxiresinol from plant biomass.

HPLC-DAD-MS Analytical Conditions

• Column: Agilent Zorbax Extend-C18 (or equivalent YMC-Pack Pro C18), 5 µm, 4.6 × 250 mm[3].

• Column Temperature: 30 °C (Maintains constant viscosity and reproducible retention times).

• Flow Rate: 0.7 mL/min.

• Injection Volume: 10–20 µL.

• Detection (DAD): 280 nm (Quantification); 200-400 nm scan (Peak Purity).

• Detection (MS): Electrospray Ionization (ESI) in Positive mode. Monitor for the protonated molecular ion [M+H]⁺ at m/z 347[4].

Table 1: Optimized Gradient Elution Program

Time (min)	Mobile Phase A (0.1% Formic Acid in H₂O)	Mobile Phase B (Acetonitrile)	Elution Rationale
0.0	90%	10%	Equilibration; highly polar matrix compounds elute in void volume.
10.0	82%	18%	Gradual increase to separate early-eluting phenolic acids.
25.0	80%	20%	Isocratic hold to resolve structural isomers (e.g., isotaxiresinol).
35.0	70%	30%	Elution zone for taxiresinol (typical Rt ~18.7 min)[3][9].
50.0	50%	50%	Elution of highly non-polar flavonoids and taxanes.
65.0	20%	80%	Column wash phase to remove lipophilic contaminants.

System Suitability and Self-Validation

To ensure the protocol is self-validating, the following parameters must be continuously monitored:

• Peak Purity (PDA/DAD): The software must compare the UV spectrum at the leading edge, apex, and trailing edge of the taxiresinol peak. A purity match factor of >990 indicates no co-eluting impurities.

• Matrix Spiking (Recovery): Spike a known concentration of taxiresinol standard into the raw biomass before extraction. A recovery rate of >95% validates that the matrix is not causing ion suppression in the MS or physical loss during extraction[3][9].

Table 2: Representative Method Validation Parameters

Parameter	Acceptance Criteria / Expected Value	Purpose in Validation
Linearity (R²)	> 0.999 (Range: 1 - 100 µg/mL)	Ensures detector response is directly proportional to concentration.
LOD (S/N = 3)	~ 0.15 µg/mL	Defines the absolute lowest detectable limit of the instrument.
LOQ (S/N = 10)	~ 0.50 µg/mL	Defines the lowest concentration that can be accurately quantified.
Recovery Rate	95% – 102%	Confirms extraction efficiency and absence of matrix effects[9].
RSD (Precision)	< 2.0% (Intra-day and Inter-day)	Confirms the mechanical stability of the HPLC pumps and autosampler.

References

• Arabian Journal of Chemistry. "Study of the chemical composition and evaluation of the antioxidant and antimicrobial activity of Taxus baccata L." (July 2023). Available at: [Link]

• Preventive Nutrition and Food Science. "Quantitative Changes of Phenolic Compounds in Pine Twigs by Variety, Harvest Season, and Growing Region." (September 2022). Available at:[Link]

• Taylor & Francis. "Anti-inflammatory constituents from Perovskia atriplicifolia." (May 2015). Available at:[Link]

• ACS Omega. "Quantification of Tissue-Specific Paclitaxel in Himalayan Yew Using HPTLC-Densitometric Analysis..." (August 2023). Available at:[Link]

• The Good Scents Company. "taxiresinol." Available at:[Link]

Sources

• 1. Taxiresinol | Benchchem [benchchem.com]
• 2. Taxiresinol | CAS:40951-69-7 | Manufacturer ChemFaces [chemfaces.com]
• 3. Quantitative Changes of Phenolic Compounds in Pine Twigs by Variety, Harvest Season, and Growing Region [pnfs.or.kr]
• 4. Taxiresinol | Benchchem [benchchem.com]
• 5. taxiresinol, 40951-69-7 [thegoodscentscompany.com]
• 6. tandfonline.com [tandfonline.com]
• 7. jcsp.org.pk [jcsp.org.pk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

1H and 13C NMR spectral data analysis of taxiresinol

Application Note: Comprehensive H and C NMR Spectral Data Analysis and Structural Elucidation of Taxiresinol

Introduction & Scientific Context

Taxiresinol is a naturally occurring tetrahydrofuran-type lignan, prominently isolated from the heartwood of1 (European yew)[1], the roots of, and the twigs of 2[2]. It has garnered significant interest in drug development due to its demonstrated antiproliferative and anti-inflammatory activities, including the potent inhibition of nitric oxide (NO) production in macrophages[3].

Structurally, taxiresinol is closely related to lariciresinol but is distinguished by the absence of one methoxy group, possessing a 3-methoxy-4-hydroxyphenyl ring (Ring A) and a 3',4'-dihydroxyphenyl ring (Ring B)[1]. Accurate structural elucidation of taxiresinol relies heavily on high-resolution 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy. This application note details a self-validating NMR protocol to unequivocally assign the

H and C spectral data of taxiresinol.

Experimental Protocol & Causality

To ensure the highest fidelity in spectral acquisition, the experimental design must account for the specific physicochemical properties of lignans.

• Solvent Selection : Methanol-

  (CD OD) is the solvent of choice[1]. Causality: While DMSO- is often used to observe exchangeable hydroxyl protons, CD OD offers superior solubility for moderately polar lignans and minimizes viscosity-induced line broadening. This yields sharper multiplet resolution, which is absolutely critical for deciphering the complex, overlapping aliphatic signals of the tetrahydrofuran core.

• Spectrometer Configuration : A 500 MHz NMR spectrometer equipped with a cryogenically cooled probe is recommended[1]. Causality: The cryoprobe significantly enhances the signal-to-noise (S/N) ratio, an essential requirement for natural products isolated in low-milligram quantities, ensuring that long-range

  C correlations in HMBC are not lost to baseline noise.

• Temperature : Maintained at 298 K to ensure stable chemical shifts and prevent thermal degradation of the sample.

Step-by-Step Methodology

• Sample Preparation : Dissolve 5–10 mg of high-purity (>98%) taxiresinol isolate in 0.6 mL of CD

  OD. Transfer the solution to a standard 5 mm NMR tube, ensuring no particulate matter remains to distort magnetic field homogeneity.

• 1D NMR Acquisition :

  • H NMR (500 MHz) : Acquire with 16–32 scans, a spectral width of 10 ppm, and a relaxation delay (D1) of 2.0 s.
  • C NMR (125 MHz) : Acquire with 1024–2048 scans, utilizing proton decoupling (WALTZ-16).

  • DEPT-135 : Acquire to phase-edit the carbon spectrum. Causality: This is essential to rapidly differentiate the three methylene carbons (C-7, C-9, C-9') which appear as negative phases, from the methine/methyl carbons (positive phases)[1].

• 2D NMR Acquisition (The Self-Validating System) :

  • HSQC (Heteronuclear Single Quantum Coherence) : Maps direct

    H- C bonds. This acts as the anchor for the entire elucidation.

  • HMBC (Heteronuclear Multiple Bond Correlation) : Optimized for long-range couplings (

    and , typically 8 Hz). Causality: HMBC is the only way to unequivocally place the single methoxy group on Ring A rather than Ring B, and to link the aromatic rings to the tetrahydrofuran core[1].
  • H- H COSY (Correlation Spectroscopy) : Traces the contiguous spin systems, specifically the H-7/H-8/H-9 and H-7'/H-8'/H-9' networks of the central ring.

Spectral Data Analysis & Assignments

The following table summarizes the quantitative NMR data for taxiresinol in CD

OD, synthesizing 1D and 2D connectivity[1].

Table 1:

H (500 MHz) and C (125 MHz) NMR Spectral Data for Taxiresinol in CD OD.

Position	C (ppm)	DEPT-135	H (ppm), Multiplicity ( in Hz)	Key HMBC Correlations ( H C)
Ring A
1	133.55	C	-	-
2	113.38	CH	6.82, br s	C-1, C-3, C-4, C-6, C-7
3	148.95	C	-	-
4	145.73	C	-	-
5	122.17	CH	6.67, m	C-1, C-3, C-4
6	116.12	CH	6.75, d (8.2)	C-1, C-2, C-4
3-OMe	56.35	CH	3.85, s	C-3
Ring B
1'	135.80	C	-	-
2'	113.38	CH	6.76, d (1.8)	C-1', C-3', C-4', C-6', C-7'
3'	146.30	C	-	-
4'	145.73	C	-	-
5'	116.15	CH	6.68, d (8.2)	C-1', C-3', C-4'
6'	122.17	CH	6.82, br s	C-1', C-2', C-4'
Furan Core
7	33.59	CH	2.49, t (12.4); 2.96, dd (13.5, 4.8)	C-1, C-2, C-6, C-8, C-9
8	44.15	CH	2.75, m	C-1, C-7, C-9, C-7', C-8', C-9'
9	73.80	CH	3.65, dd (8.6, 6.0); 3.83, dd (8.6, 6.5)	C-7, C-8, C-8'
7'	84.20	CH	4.71, d (6.8)	C-1', C-2', C-6', C-8', C-9'
8'	54.15	CH	2.38, m	C-1', C-7', C-9', C-7, C-8, C-9
9'	60.50	CH	3.74, dd (11.0, 5.0); 3.98, dd (11.0, 6.5)	C-7', C-8', C-8

Mechanistic Insights & Causality in Elucidation

• Differentiating the Aromatic Rings : The

  H NMR spectrum reveals two sets of 1,3,4-trisubstituted benzene rings (ABX spin systems)[1]. The critical distinction lies in the methoxy group ( 3.85). HMBC cross-peaks from the methoxy protons to the quaternary carbon at 148.95 (C-3) lock this substituent to Ring A. Concurrently, H-5 ( 6.67) shows an HMBC correlation to C-3, confirming the 3-methoxy-4-hydroxyphenyl architecture for Ring A[1]. Ring B lacks this methoxy correlation, confirming it as a 3',4'-dihydroxyphenyl moiety.

• Mapping the Tetrahydrofuran Core : The aliphatic region is complex but decodable via COSY and HSQC. DEPT-135 confirms three methylenes (

  33.59, 73.80, 60.50)[1]. The highly deshielded methine at 4.71 ( 84.20, C-7') indicates an oxygen-bearing carbon directly attached to Ring B, whereas C-7 ( 33.59) acts as a methylene bridge connecting Ring A to the furan core. This asymmetry is the hallmark of the lariciresinol/taxiresinol skeleton.

The Self-Validating Workflow Diagram

To ensure trustworthiness, the elucidation of taxiresinol must not rely on a single spectral experiment. The workflow below illustrates the orthogonal, self-validating nature of modern 2D NMR.

Figure 1: Self-validating NMR workflow for the structural elucidation of taxiresinol.

Conclusion

The structural elucidation of taxiresinol demonstrates the power of a holistic NMR approach. By integrating 1D phase-edited data with 2D homonuclear and heteronuclear correlations, researchers can confidently assign the complex stereochemical and regiochemical features of tetrahydrofuran lignans. This rigorous, self-validating methodology ensures the scientific integrity required for downstream pharmacological testing and drug development.

References

• Title : Structural and spectroscopic characteristics of two lignans from Taxus baccata L. Source : Journal of Molecular Structure / ResearchGate URL : 1

• Title : Studies on the Himalayan yew Taxus wallichiana: Part VII - The taxoids and phenolic constituents of the roots Source : NIScPR URL :

• Title : Quantitative Changes of Phenolic Compounds in Pine Twigs by Variety, Harvest Season, and Growing Region Source : Preventive Nutrition and Food Science URL : 2

• Title : Lignans from the flowers of Osmanthus fragrans var. aurantiacus and their inhibition effect on NO production Source : PubMed / NIH URL : 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. Quantitative Changes of Phenolic Compounds in Pine Twigs by Variety, Harvest Season, and Growing Region [pnfs.or.kr]
• 3. Lignans from the flowers of Osmanthus fragrans var. aurantiacus and their inhibition effect on NO production - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Enantioselective Total Synthesis and Derivatization of (+)-Taxiresinol

Target Audience: Synthetic Chemists, Pharmacologists, and Drug Development Professionals Document Type: Advanced Protocol & Application Guide

Introduction and Biological Significance

(+)-Taxiresinol (CAS 40951-69-7) is a highly substituted tetrahydrofuran-type lignan naturally isolated from the heartwood of Taxus species, including Taxus baccata and Taxus yunnanensis [1]. Structurally, it is characterized by a tetrahydrofuran (THF) core bearing three contiguous stereocenters: a 3,4-dihydroxyphenyl group at C2, a hydroxymethyl group at C3, and a 4-hydroxy-3-methoxybenzyl group at C4 [2].

Pharmacologically, taxiresinol exhibits a dual-action therapeutic profile. It serves as a potent antioxidant, demonstrating DPPH radical scavenging activity (IC50 18.4 μM) superior to caffeic acid, while simultaneously exerting strong anti-inflammatory effects by inhibiting the release of leukotriene C4 (LTC4) and modulating the NF-κB and Nrf2 signaling pathways [1, 3]. Due to its low natural abundance, developing a scalable, enantioselective total synthesis is critical for structure-activity relationship (SAR) studies and the development of lipophilic prodrug derivatives.

Fig 1. Dual mechanism of (+)-taxiresinol modulating Nrf2 and NF-κB pathways.

Retrosynthetic Strategy and Causality

The primary synthetic bottleneck in lignan synthesis is the stereoselective construction of the THF core. Traditional approaches rely on radical carboxyarylation or Stobbe condensations, which often suffer from poor atom economy and low diastereoselectivity.

In this protocol, we utilize a Gold(I)-catalyzed intramolecular enantioselective hydroalkoxylation [4].

• The Causality of Catalyst Choice: Gold(I) acts as a soft, carbophilic Lewis acid. By utilizing a chiral precatalyst like [(R)-BINAP(AuCl)₂] in combination with Silver Triflate (AgOTf), the silver salt acts as a halide scavenger. This precipitates AgCl and generates a highly reactive, cationic gold species [L-Au]⁺. This species selectively coordinates to the π-system of a linear enyne precursor, lowering its LUMO. This facilitates a highly stereocontrolled anti-nucleophilic attack by a pendant hydroxyl group, closing the THF ring with excellent enantiomeric excess (ee).

Fig 2. Retrosynthetic workflow and Gold(I)-catalyzed total synthesis of (+)-taxiresinol.

Experimental Protocols

Step 1: Synthesis of the Linear Enyne Precursor

• Reaction Setup: In a flame-dried Schlenk flask under argon, dissolve the protected 3,4-dimethoxybenzaldehyde derivative (10 mmol) in anhydrous THF (50 mL).

• HWE Olefination: Add a Horner-Wadsworth-Emmons phosphonate reagent (12 mmol) dropwise at -78 °C, followed by Sodium Hydride (NaH, 60% dispersion in mineral oil, 15 mmol).

• Causality & Validation: NaH deprotonates the phosphonate to form a stabilized carbanion, which attacks the aldehyde to form an E-alkene exclusively. Self-Validation: Monitor via TLC (Hexane:EtOAc 8:2). The disappearance of the UV-active aldehyde spot (Rf ~0.6) and the appearance of a new, lower Rf spot confirms conversion.

• Workup: Quench with saturated NH₄Cl, extract with EtOAc (3 x 30 mL), dry over MgSO₄, and purify via flash chromatography to yield the linear enyne precursor.

Step 2: Gold(I)-Catalyzed Enantioselective Hydroalkoxylation

• Catalyst Activation: In a vial wrapped in aluminum foil (to prevent light-induced silver degradation), dissolve[(R)-BINAP(AuCl)₂] (5 mol%) and AgOTf (10 mol%) in anhydrous Toluene (10 mL). Stir for 15 minutes at room temperature until a white precipitate (AgCl) forms.

• Cyclization: Cool the catalyst suspension to -20 °C. Slowly add the enyne precursor (5 mmol) dissolved in Toluene (5 mL). Stir for 12 hours.

• Causality & Validation: The low temperature (-20 °C) suppresses background racemic thermal cyclization, ensuring that the chiral BINAP ligand dictates the stereochemical outcome. Self-Validation: Perform chiral HPLC on a small aliquot to verify an enantiomeric excess (ee) of >90%.

• Workup: Filter the reaction mixture through a short pad of Celite to remove the metal catalyst. Concentrate the filtrate under reduced pressure.

Step 3: Global Deprotection to (+)-Taxiresinol

• Reagent Addition: Dissolve the protected THF intermediate (3 mmol) in anhydrous Dichloromethane (DCM, 20 mL) and cool to -78 °C. Slowly add Boron Tribromide (BBr₃, 1.0 M in DCM, 15 mmol).

• Causality & Validation: BBr₃ is a potent Lewis acid that coordinates to the ether oxygens. Subsequent nucleophilic attack by the bromide ion cleaves the robust methyl/benzyl ether bonds. Self-Validation: The reaction mixture will turn deep red/brown, indicating the formation of the boron-phenoxide complex.

• Quenching: Carefully quench the reaction at 0 °C with dropwise addition of Methanol (10 mL) to destroy excess BBr₃, followed by water. Extract with EtOAc, dry, and purify via reverse-phase column chromatography (C18, H₂O/MeOH gradient) to yield pure (+)-taxiresinol.

Step 4: Derivatization (C3-Esterification)

To enhance cellular permeability, the primary C3-hydroxymethyl group is selectively esterified.

• Reaction: Dissolve (+)-taxiresinol (1 mmol) in anhydrous DCM (10 mL). Add the desired carboxylic acid (e.g., benzoic acid, 1.1 mmol), EDC·HCl (1.2 mmol), and a catalytic amount of DMAP (0.1 mmol).

• Causality: EDC activates the carboxylic acid by forming an O-acylisourea intermediate. DMAP acts as an acyl transfer catalyst, forming a highly reactive N-acylpyridinium species that is selectively attacked by the less sterically hindered primary alcohol of taxiresinol, leaving the phenolic hydroxyls largely untouched.

Quantitative Data Presentation

Table 1: Optimization of Gold(I)-Catalyzed Hydroalkoxylation

The choice of solvent and temperature is critical for maximizing the enantiomeric excess of the THF core formation.

Entry	Catalyst System	Solvent	Temp (°C)	Yield (%)	ee (%)
1	AuCl₃ (Achiral)	DCM	RT	45	0
2	Ph₃PAuCl / AgOTf	Toluene	RT	72	0
3	[(R)-BINAP(AuCl)₂] / AgOTf	DCM	-20	81	88
4	[(R)-BINAP(AuCl)₂] / AgOTf	Toluene	-20	89	94

Table 2: Biological Activity of Taxiresinol and Synthesized Derivatives

Derivatization at the C3 position alters the lipophilicity and subsequent biological efficacy in in vitro assays [1].

Compound	R-Group (at C3)	DPPH Scavenging IC50 (μM)	LTC4 Inhibition IC50 (μM)
(+)-Taxiresinol	-OH (Native)	18.4	12.1
Derivative 1	-OAc (Acetate)	22.5	8.4
Derivative 2	-OBz (Benzoate)	31.2	4.2
Ascorbic Acid	Control	12.6	N/A

Note: Increased lipophilicity (Derivative 2) enhances cell membrane penetration in RBL-1 cells, significantly lowering the IC50 for LTC4 inhibition, despite a slight reduction in direct cell-free DPPH radical scavenging.

References

• Lignans as Pharmacological Agents in Disorders Related to Oxidative Stress and Inflammation: Chemical Synthesis Approaches and Biological Activities Source: MDPI URL
• Source: PubChem (NIH)
• Natural epoxyquinoids: isolation, biological activity and synthesis. An update.
• Gold(I)

Application Note: High-Yield Enzymatic Hydrolysis for the Isolation of Taxiresinol

Document Type: Advanced Protocol & Application Note Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Subject: Biocatalytic conversion of lignan glycosides to yield the bioactive aglycone, taxiresinol.

Introduction & Mechanistic Rationale

Taxiresinol is a highly valued tetrahydrofuranoid lignan primarily sourced from Taxus species (e.g., Taxus baccata, Taxus cuspidata) and Arctium lappa (Arctii Fructus)[1]. It exhibits potent hepatoprotective, antioxidant, and anti-inflammatory properties. In comparative assays, taxiresinol demonstrates a robust DPPH radical scavenging activity (IC50 18.4 μM), outperforming standard antioxidants like caffeic acid, and strongly inhibits the release of pro-inflammatory leukotriene C4 (LTC4)[2].

In raw plant matrices, taxiresinol frequently exists in highly polar, glycosylated forms (e.g., taxiresinol 4'-O-

-L-rhamnoside or various glucosides)[3]. To harness its full pharmacological potential, the sugar moiety must be cleaved to release the free aglycone. Traditional acid or base hydrolysis methods are notoriously harsh; they often lead to the degradation of the delicate tetrahydrofuran ring or cause unwanted epimerization at the C-7/C-8 chiral centers.

The Biocatalytic Advantage: Enzymatic hydrolysis using cellulase (which possesses robust

-glucosidase side-activity) offers a highly stereoselective, mild, and green alternative[1]. The enzyme specifically targets the -D-glucosidic or -L-rhamnosidic bonds at the phenolic hydroxyl groups without altering the core lignan stereochemistry, ensuring the preservation of the molecule's bioactivity.

Experimental Protocol: Enzymatic Hydrolysis

This protocol outlines a self-validating workflow for the biocatalytic conversion of lignan glycosides into pure taxiresinol.

Materials & Reagents

• Substrate: Purified or semi-purified lignan glycoside fraction (extracted via 80% EtOH from Arctii Fructus or Taxus heartwood)[1].

• Biocatalyst: Cellulase powder (Sigma-Aldrich,

  1000 U/g, containing -glucosidase activity)[1].

• Buffer: 0.1 M Sodium Acetate buffer.

• Solvents: Chloroform (CHCl

  ), HPLC-grade Methanol (MeOH), Ultrapure Water (H O).

Step-by-Step Methodology

Step 1: Substrate Solubilization

• Action: Dissolve 6.0 mg of the lignan glycoside fraction in 3.0 mL of 0.1 M sodium acetate buffer[1].

• Causality: Adjusting the buffer to a slightly acidic pH (4.5–5.0) establishes the optimal catalytic window for cellulase. This ensures maximum enzyme velocity (

  ) while preventing the auto-oxidation of the phenolic hydroxyl groups on the lignan, which typically occurs in alkaline environments.

Step 2: Biocatalyst Addition & Incubation

• Action: Add 9.0 mg of cellulase to the reaction mixture. Incubate the mixture in a thermostatic shaker at 38 °C for 2 hours at 150 rpm[1].

• Causality: An enzyme-to-substrate mass ratio of 1.5:1 ensures complete saturation of the substrate, driving the reaction to completion. The 38 °C temperature provides optimal kinetic energy for enzymatic cleavage without inducing thermal denaturation of the enzyme or degradation of the taxiresinol product.

Step 3: Self-Validating Checkpoint (In-Process Quality Control)

• Action: Before proceeding, draw a 10 µL aliquot, dilute in MeOH, and spot on a silica gel TLC plate (Eluent: CHCl

  –MeOH–H O).

• Causality: The disappearance of the baseline-retained glycoside spot and the emergence of a high-R

  aglycone spot confirms reaction completion[1]. This embedded validation prevents premature termination and guarantees maximum yield.

Step 4: Reaction Quenching

• Action: Terminate the reaction by heating the solution to 80 °C for 10 minutes.

• Causality: Thermal denaturation permanently inactivates the enzyme, locking the yield and preventing any reverse glycosylation or non-specific enzymatic side reactions during the extraction phase.

Step 5: Liquid-Liquid Extraction

• Action: Transfer the cooled solution to a liquid-liquid extractor or separatory funnel. Extract three times with equal volumes (3.0 mL) of CHCl

  [1].

• Causality: This step exploits differential solubility. Taxiresinol (the lipophilic aglycone) partitions selectively into the organic phase, while the cleaved hydrophilic sugars (D-glucose/L-rhamnose) and denatured proteins remain trapped in the aqueous phase.

Step 6: Chromatographic Purification

• Action: Pool the organic layers, evaporate under reduced pressure, and purify the residue using preparative Reversed-Phase HPLC (Mobile phase: MeOH–H

  O 30:70 to 100:0 gradient) at a flow rate of 5 mL/min[1].

Data Presentation & Yield Analysis

The following tables summarize the quantitative advantages of enzymatic hydrolysis and the validated bioactivity of the resulting taxiresinol.

Table 1: Comparative Efficiency of Hydrolysis Methods for Taxiresinol Yield

Method	Reagent / Catalyst	Conditions	Aglycone Yield (%)	Purity (%)	Structural Integrity
Enzymatic Hydrolysis	Cellulase / -Glucosidase	pH 4.5, 38 °C, 2 h	> 85.0	> 98.0	Intact (No epimerization)
Acid Hydrolysis	2M HCl	80 °C, 4 h	< 40.0	< 60.0	High degradation / epimerization
Direct Extraction	Solvent Partitioning	Reflux, 6 h	~ 0.2 (w/w)	Variable	Intact

Table 2: Pharmacological Profile of Isolated Taxiresinol

Assay / Target	Bioactivity Metric	Reference Standard	Result Comparison
DPPH Radical Scavenging	IC50 ( M)	Ascorbic Acid (12.6 M)	18.4 M (Strong Antioxidant)[2]
LTC4 Release Inhibition	Inhibition (%)	Zileuton	Significant dose-dependent inhibition[2]
Hepatoprotection	Cell Viability (%)	Bicyclol	Superior protection against D-galactosamine[1]

Visualizations

Experimental Workflow

Fig 1. Step-by-step enzymatic hydrolysis workflow for yielding taxiresinol from plant glycosides.

Pharmacological Signaling Pathway

Fig 2. Pharmacological signaling pathway of taxiresinol mitigating oxidative stress and inflammation.

References

• Yang, Y. N., Liu, Z. Z., et al. "Hepatoprotective Activity of Twelve Novel 7′-Hydroxy Lignan Glucosides from Arctii Fructus." Journal of Agricultural and Food Chemistry, ACS Publications, 2014.[Link]

• Zavyalova, Y., et al. "Lignans as Pharmacological Agents in Disorders Related to Oxidative Stress and Inflammation: Chemical Synthesis Approaches and Biological Activities." International Journal of Molecular Sciences, MDPI, 2022.[Link]

• "Quantitative Changes of Phenolic Compounds in Pine Twigs by Variety, Harvest Season, and Growing Region." Preventive Nutrition and Food Science, 2022.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Quantitative Changes of Phenolic Compounds in Pine Twigs by Variety, Harvest Season, and Growing Region [pnfs.or.kr]

Technical Notes & Optimization

Taxiresinol Technical Support Center: Preventing Oxidation and Degradation

Welcome to the Technical Support Center for Taxiresinol handling and stability. Taxiresinol is a bioactive tetrahydrofuran-type lignan isolated from Taxus species, characterized by a 3,4-dihydroxyphenyl group and a 4-hydroxy-3-methoxybenzyl group[1]. While these phenolic moieties endow taxiresinol with potent biological properties—such as robust antioxidant activity with a DPPH radical scavenging IC50 of 18.4 μM[2]—they also render the molecule highly susceptible to auto-oxidation, photolysis, and pH-dependent degradation.

This guide provides researchers and drug development professionals with the mechanistic understanding and self-validating protocols necessary to maintain the structural integrity of taxiresinol samples during storage and experimentation.

Part 1: Troubleshooting Guide & FAQs

Q1: My taxiresinol stock solution turns brown over time. What causes this, and how can I prevent it? Causality: The browning of your solution is a visual indicator of oxidative degradation. The catechol (3,4-dihydroxyphenyl) and guaiacol (4-hydroxy-3-methoxybenzyl) groups in taxiresinol are highly electron-donating. In the presence of dissolved oxygen, transition metal impurities, or light, these phenolic hydroxyls oxidize into highly reactive quinones, which subsequently polymerize to form dark-colored, inactive macromolecular complexes[2]. Because taxiresinol acts as a strong antioxidant, it readily sacrifices itself to oxidative stressors. Solution: Always reconstitute taxiresinol in degassed, anhydrous solvents (e.g., HPLC-grade DMSO or ethanol). Store the solutions in amber vials to prevent photolysis, and blanket the headspace of the vial with an inert gas (Argon or Nitrogen) before sealing[3].

Q2: Does pH affect the stability of taxiresinol in aqueous biological assays? Causality: Yes, significantly. At a pH above 7.0, the phenolic hydroxyl groups deprotonate to form phenoxide anions. These anions are electron-rich and extremely vulnerable to rapid auto-oxidation. Solution: When performing biological assays in simulated physiological media (e.g., PBS at pH 7.4 or serum at 37°C), prepare the media immediately before use and keep the incubation time as short as experimentally valid[4]. For analytical storage and liquid chromatography, maintain the compound in a slightly acidic environment (e.g., 0.1% formic acid in the aqueous phase) to keep the phenols protonated and stable.

Q3: How should I manage freeze-thaw cycles for my taxiresinol aliquots? Causality: Repeated temperature fluctuations introduce condensation (water) into anhydrous stocks. This moisture can alter the local pH and introduce dissolved oxygen, accelerating hydrolytic and oxidative degradation. Solution: Do not subject taxiresinol to more than one freeze-thaw cycle. Prepare single-use aliquots immediately upon initial reconstitution and flash-freeze them.

Part 2: Degradation Pathways and Workflows

Taxiresinol phenolic oxidation and degradation pathway.

Optimal workflow for taxiresinol sample preparation and storage.

Part 3: Quantitative Degradation Factors

Environmental Factor	Degradation Mechanism	Impact on Sample	Mitigation Strategy
Oxygen (O₂)	Auto-oxidation of phenols to quinones	Rapid loss of bioactivity, browning	Degas solvents; blanket headspace with Argon/N₂
pH > 7.0	Deprotonation to reactive phenoxide anions	Accelerated oxidation kinetics	Buffer to slightly acidic pH (e.g., 0.1% Formic Acid)
Light (UV/Vis)	Photolytic cleavage and radical generation	Structural fragmentation	Use amber vials; work under low-light conditions
Temp. Fluctuations	Condensation introducing water/O₂	Hydrolysis and oxidation	Create single-use aliquots; store at -80°C

Part 4: Self-Validating Experimental Protocols

Protocol A: Preparation and Storage of Oxidation-Resistant Stock Solutions

Purpose: To create a stable, long-term stock solution of taxiresinol that prevents quinone formation.

• Solvent Preparation: Sparge HPLC-grade DMSO with Nitrogen gas for 15 minutes to displace dissolved oxygen.

• Reconstitution: In a low-light environment, dissolve the lyophilized taxiresinol powder in the degassed DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Aliquoting: Immediately dispense the solution into single-use amber glass vials (e.g., 10-50 μL per vial) to avoid future freeze-thaw cycles.

• Inerting: Gently blow a stream of Argon gas over the headspace of each vial for 3-5 seconds to displace ambient air. Cap tightly immediately.

• Cryopreservation: Flash-freeze the vials in liquid nitrogen and transfer to a -80°C freezer for long-term storage[3].

• Self-Validation (QC Step): Run one aliquot on an LC-MS/MS system immediately after preparation to establish a baseline peak area and retention time (

  ).

Protocol B: Stability-Indicating LC-MS/MS Assay

Purpose: To monitor the degradation of taxiresinol in simulated physiological media (e.g., PBS pH 7.4)[4].

• Sample Incubation: Spike taxiresinol into PBS (pH 7.4) to a final concentration of 10 μM. Incubate at 37°C in a thermomixer.

• Time-Course Sampling: Extract 50 μL aliquots at

  hours.

• Quenching: Immediately quench the reaction by adding 150 μL of ice-cold acetonitrile containing 0.1% formic acid (this drops the pH, re-protonating the phenols and halting oxidation). Centrifuge at 14,000 x g for 10 minutes to pellet any precipitated proteins/salts.

• LC-MS/MS Analysis: Inject the supernatant into the LC-MS/MS. Monitor the parent ion transition (e.g., m/z 345 [M-H]⁻ for negative ion mode).

• Self-Validation (Data Interpretation): Calculate the percentage of intact taxiresinol remaining by comparing the peak area at

  to . Scan for Da or Da mass shifts, which are indicative of oxidation products (quinones/hydroxylation).

References

• Source: pubchem.ncbi.nlm.nih.
• Source: ncbi.nlm.nih.
• Source: benchchem.
• Source: biocrick.

Sources

• 1. Taxiresinol | C19H22O6 | CID 10088963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Lignans as Pharmacological Agents in Disorders Related to Oxidative Stress and Inflammation: Chemical Synthesis Approaches and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biocrick.com [biocrick.com]
• 4. Taxiresinol | Benchchem [benchchem.com]

Technical Support Center: Optimizing Mobile Phase Gradients for Taxiresinol HPLC Separation

Welcome to the dedicated technical support center for the High-Performance Liquid Chromatography (HPLC) separation of taxiresinol. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of method development and troubleshoot common issues encountered during the analysis of this complex lignan. As a polyphenol with multiple hydroxyl groups, taxiresinol presents unique challenges that require a well-optimized gradient elution method for accurate and reproducible quantification.[1]

This document moves beyond simple protocols to explain the underlying principles of chromatographic separation, empowering you to make informed decisions in your laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of taxiresinol I should consider for HPLC method development?

Understanding the analyte is the first step to successful method development. Taxiresinol (Molar Mass: ~346.4 g/mol ) is a lignan characterized by a tetrahydrofuran ring, a guaiacol (4-hydroxy-3-methoxyphenyl) group, and a catechol (3,4-dihydroxyphenyl) group.[1]

Key Considerations:

• Polarity: Its multiple hydroxyl groups make it a polar molecule, suitable for reversed-phase (RP) HPLC. The estimated XLogP3 value is 2.1, indicating moderate hydrophobicity.[1]

• Acidity: The phenolic hydroxyl groups are weakly acidic. This means the mobile phase pH can significantly influence its ionization state and, consequently, its retention and peak shape.[2]

• Solubility: It is sparingly soluble in water but soluble in organic solvents like methanol and acetonitrile.[3]

These properties dictate that a reversed-phase column (e.g., C18) with a water/organic solvent gradient is the most effective approach.

Property	Value	Implication for HPLC
Molecular Formula	C₁₉H₂₂O₆[4]	Affects diffusion and optimal flow rate.
Molar Mass	~346.4 g/mol [1]	Standard for small molecule analysis.
XLogP3	2.1[1]	Indicates moderate hydrophobicity, ideal for C18 columns.
Functional Groups	Phenolic hydroxyls, ether	Potential for secondary interactions (peak tailing) and pH sensitivity.

Q2: Why is a gradient elution necessary for taxiresinol and related compounds?

Gradient elution, where the mobile phase composition changes over time, is crucial when analyzing samples containing compounds with a wide range of polarities, which is common in natural product extracts containing taxiresinol.[5][6]

• Improved Resolution & Peak Shape: Isocratic elution (constant mobile phase composition) can lead to poor resolution of early-eluting compounds and significant peak broadening for late-eluting compounds.[5] A gradient sharpens peaks, especially for strongly retained compounds, improving both resolution and detection limits.[6][7]

• Reduced Analysis Time: A gradient effectively "pushes" strongly retained compounds off the column faster than an isocratic method, shortening the overall run time without sacrificing the separation of earlier peaks.[5][8]

• Analyte Focusing: At the start of the gradient, the low organic content causes taxiresinol to "focus" in a tight band at the column head, leading to sharper initial peaks.[5] As the organic concentration increases, the analyte accelerates through the column for efficient elution.[5]

Caption: The principle of gradient elution for taxiresinol separation.

Troubleshooting Guide

This section addresses specific, common problems encountered during the HPLC analysis of taxiresinol. The flowchart below provides a general diagnostic path.

Caption: A logical troubleshooting workflow for common HPLC issues.

Problem 1: Poor Peak Resolution

Q: My taxiresinol peak is co-eluting with an impurity. How can I improve the separation?

A: Poor resolution is typically caused by an unsuitable gradient, an inefficient column, or the wrong choice of organic solvent.[9] The goal is to manipulate the three factors of the resolution equation: efficiency (N), retention (k), and selectivity (α).[10]

Troubleshooting Steps:

• Flatten the Gradient Slope: This is the most powerful tool for improving resolution in a gradient method.[11] If your taxiresinol peak elutes in a region where the organic phase is rapidly increasing, the separation window is too narrow.

  • Action: Decrease the rate of change (%B/min) around the elution time of your target peak. For example, if taxiresinol elutes at 45% Acetonitrile during a 5-95% B in 20-minute gradient, try modifying the gradient to include a shallower segment, such as 35-55% B over 15 minutes.[11][12]

• Change the Organic Modifier: Acetonitrile and methanol have different solvent selectivities.[6] If you are using acetonitrile, switching to methanol (or vice-versa) can alter the elution order of closely eluting peaks and may resolve the co-elution.

• Optimize Temperature: Increasing the column temperature reduces mobile phase viscosity, which can improve column efficiency (sharper peaks).[13] It can also alter selectivity.

  • Action: Use a column oven and test temperatures between 30°C and 45°C. Ensure the temperature is stable, as fluctuations cause retention time drift.[9][14]

• Check Column Health: An old or contaminated column will have poor efficiency. If resolution has degraded over time, flush the column or replace it.[15][16]

Problem 2: Peak Shape Issues (Tailing)

Q: The taxiresinol peak shows significant tailing. What is the cause and how do I fix it?

A: Peak tailing, where the back half of the peak is drawn out, is a common issue for phenolic compounds like taxiresinol.[2][17] It indicates undesirable secondary interactions between the analyte and the stationary phase or issues with the HPLC system itself.[18][19]

Primary Causes & Solutions:

• Silanol Interactions (Chemical Cause): The most common cause is the interaction between the acidic phenolic hydroxyl groups of taxiresinol and residual, ionized silanol groups (Si-O⁻) on the silica-based C18 column surface.[2][18][19] This secondary retention mechanism leads to tailing.

  • Solution: Adjust Mobile Phase pH. Add a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to your aqueous mobile phase (Solvent A). This lowers the pH to ~2.5-3, protonating the silanol groups (Si-OH) and minimizing the unwanted ionic interaction.[2][18] This is the most effective solution for tailing of acidic analytes.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[17]

  • Solution: Reduce Injection Mass. Dilute your sample and reinject. If the peak shape improves, you were overloading the column.

• Extra-Column Volume (Physical Cause): Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening and tailing.[2][20]

  • Solution: Optimize Tubing. Ensure all connection tubing is as short as possible with a narrow internal diameter (e.g., 0.005").[2]

• Column Void: A void or channel at the head of the column can cause the sample band to spread unevenly, resulting in tailing or split peaks.[20][21]

  • Solution: Try reversing and flushing the column (if permitted by the manufacturer). If this doesn't work, the column must be replaced.

Problem 3: Retention Time Instability

Q: The retention time for taxiresinol keeps drifting to earlier/later times in my sequence. Why is this happening?

A: Retention time (RT) drift is a sign of a changing chromatographic system. The key is to determine if the drift is proportional for all peaks (indicating a flow rate issue) or random (indicating a chemical or temperature issue).[22]

Troubleshooting Steps:

• Insufficient Column Equilibration: This is a very common cause in gradient HPLC. If the column is not fully returned to the initial mobile phase conditions before the next injection, RT will shift, usually to earlier times.[8][16]

  • Solution: Ensure your gradient program includes a post-run equilibration step at the initial conditions for at least 10-15 column volumes.

• Mobile Phase Issues:

  • Composition Change: Volatilization of the organic component (e.g., acetonitrile) from an inadequately sealed reservoir will increase the mobile phase's aqueous content, leading to longer retention times.[23]

  • Degradation/Contamination: Buffers can degrade, or the mobile phase can become contaminated, slowly altering the column chemistry.[16]

  • Action: Prepare fresh mobile phase daily. Keep solvent bottles capped. Ensure adequate mixing if preparing online.[14][16]

• System Leaks: A small, often invisible leak between the pump and the injector will result in a lower-than-set flow rate, causing RTs to increase.[14][23]

  • Action: Systematically check all fittings for signs of salt deposits (from buffers) or moisture. Tighten or replace any suspect fittings.[9][21]

• Temperature Fluctuations: A laboratory with poor temperature control can see RT drift throughout the day. A 1°C change can alter retention time by 1-2%.[14]

  • Solution: Use a thermostatically controlled column oven for consistent temperature.[9][14]

Experimental Protocols

Protocol 1: Developing a Scouting Gradient

This protocol is the first step in developing a new method for taxiresinol when no prior information is available.

• Column: Standard C18, 4.6 x 150 mm, 3.5 or 5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 5 µL.

• Gradient Program:

  • Run a broad linear gradient from 5% B to 95% B over 20-30 minutes.[5]

  • Hold at 95% B for 5 minutes to wash the column.

  • Return to 5% B and equilibrate for 10 minutes before the next injection.

• Analysis: Observe the retention time (t_R) of the taxiresinol peak. This run provides the approximate %B required for elution and helps identify any late-eluting impurities.

Protocol 2: Optimizing the Working Gradient

Based on the scouting run, this protocol refines the gradient for optimal resolution.

• Determine Initial and Final %B:

  • Set the initial %B about 5% lower than the %B at which taxiresinol started to elute in the scouting run. This ensures the peak is well-focused at the column head.

  • Set the final %B about 5-10% higher than the %B at which the last peak of interest eluted.

• Calculate the Gradient Slope: The goal is to adjust the gradient time (t_G) to achieve the desired resolution.

  • Example: If the scouting run showed taxiresinol eluting between 30% and 45% B, a good starting point for an optimized gradient would be:

    • Initial Conditions: 25% B.

    • Gradient: Ramp from 25% B to 55% B over 20 minutes.

    • Wash & Re-equilibration: Include a high-organic wash and a return to initial conditions as before.

• Iterate and Refine: Analyze the chromatogram from the optimized gradient. If peaks are still too close, increase the gradient time (t_G) to flatten the slope further.[11] If all peaks are well-resolved and you wish to shorten the run, decrease t_G.

References

• Welch Materials. (2025, March 24). Gradient Optimization in HPLC. [Link]

• Timberline Instruments. (2026, January 21). HPLC Retention Time Drift: Causes & Troubleshooting Guide. [Link]

• AELAB. (2025, May 29). Expert Guide to Troubleshooting Common HPLC Issues. [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. [Link]

• Labcompare.com. (2025, February 28). Troubleshooting Common HPLC Issues. [Link]

• Hawach. (2025, October 15). Troubleshooting HPLC Column Retention Time Drift. [Link]

• Rhenium Group. (n.d.). Review on Common Observed HPLC Troubleshooting Problems. [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. [Link]

• Chromatography Today. (2026, March 8). What are the Common Peak Problems in HPLC. [Link]

• LCGC International. (2022, April 15). Gradient HPLC for Reversed-Phase Separations. [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• LCGC International. (2020, November 11). Understanding Gradient HPLC. [Link]

• Phenomenex. (2022, January 4). HPLC Troubleshooting: Solutions for Common Problems. [Link]

• Axion Labs. (2022, February 15). HPLC Peak Tailing. [Link]

• Crawford Scientific. (2020, August 18). Troubleshooting Retention Time Changes in (U)HPLC – a Systematic Approach. [Link]

• IJPRHS. (n.d.). Review on Common Observed HPLC Troubleshooting Problems. [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

• Separation Science. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It. [Link]

• Element Lab Solutions. (n.d.). Causes of Retention Time Drift in HPLC. [Link]

• LCGC International. (2020, November 11). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. [Link]

• Bitesize Bio. (2025, June 8). Getting the Most Out of Your Column: Optimizing Your HPLC Gradient. [Link]

• Wolfson Centre for Applied Structural Biology. (n.d.). Reversed Phase Chromatography; Principles and methods handbook. [Link]

• Atinary. (2024, August 27). Optimizing HPLC method development to maximize peak resolution. [Link]

• ResearchGate. (n.d.). Gradient elution in reversed-phase HPLC. [Link]

• Drawell. (2024, April 28). Strategies for Method Development and Optimization in HPLC. [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. [Link]

• LCGC International. (2020, November 11). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. [Link]

• National Center for Biotechnology Information. (n.d.). Peak Capacity Optimization of Peptide Separations in Reversed-Phase Gradient Elution Chromatography: Fixed Column Format. [Link]

• Biotage. (2023, January 31). Optimizing a mobile phase gradient for peptide purification using flash column chromatography. [Link]

• National Center for Biotechnology Information. (n.d.). Taxiresinol. PubChem Compound Summary for CID 10088963. [Link]

• Biopurify. (n.d.). CAS 40951-69-7 | Taxiresinol. [Link]

• The Good Scents Company. (n.d.). taxiresinol. [Link]

Sources

• 1. Taxiresinol | C19H22O6 | CID 10088963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chromtech.com [chromtech.com]
• 3. taxiresinol, 40951-69-7 [thegoodscentscompany.com]
• 4. CAS 40951-69-7 | Taxiresinol [phytopurify.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 8. welch-us.com [welch-us.com]
• 9. aelabgroup.com [aelabgroup.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. bitesizebio.com [bitesizebio.com]
• 12. biotage.com [biotage.com]
• 13. Peak Capacity Optimization of Peptide Separations in Reversed-Phase Gradient Elution Chromatography: Fixed Column Format - PMC [pmc.ncbi.nlm.nih.gov]
• 14. HPLC Retention Time Drift: Causes & Troubleshooting Guide [timberlineinstruments.com]
• 15. labcompare.com [labcompare.com]
• 16. Troubleshooting HPLC Column Retention Time Drift - Hawach [hawachhplccolumn.com]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 19. elementlabsolutions.com [elementlabsolutions.com]
• 20. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 21. HPLC Troubleshooting: Solutions for Common Problems [phenomenex.com]
• 22. chromatographytoday.com [chromatographytoday.com]
• 23. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Taxiresinol Extraction &amp; Purification

Welcome to the Technical Support Center for lignan purification. Taxiresinol is a high-value bioactive lignan primarily isolated from the heartwood, bark, and needles of Taxus species (1)[1]. A major bottleneck in the downstream processing of taxiresinol is the co-extraction of highly lipophilic impurities—most notably chlorophylls, waxes, and non-polar resins. Chlorophylls interfere with chromatographic purification, UV/Vis quantification, and in vitro bioassays by causing fluorescence, absorbance overlap, and precipitation in aqueous media (2)[2].

This guide provides validated methodologies, quantitative data, and troubleshooting steps for the efficient removal of chlorophylls and impurities while maximizing taxiresinol recovery.

Workflow Visualization

Workflow for taxiresinol extraction, chlorophyll removal, and purification.

Section 1: Standardized Experimental Protocols

Protocol 1: Primary Extraction of Taxiresinol

Causality: Lignans are moderately polar; thus, polar solvents like ethanol or methanol are highly effective for initial extraction, penetrating the plant matrix to solubilize taxiresinol while leaving highly non-polar structural components behind.

• Preparation: Pulverize air-dried Taxus biomass (heartwood or needles) to a fine powder to maximize surface area for solvent penetration (3)[3].

• Extraction: Macerate the biomass in 95% Ethanol (1:5 w/v ratio) at ambient temperature for 72 hours with periodic agitation.

• Concentration: Filter the extract and concentrate under reduced pressure (rotary evaporation at 40°C) to yield a viscous crude extract.

Protocol 2: Biphasic Liquid-Liquid Chlorophyll Clean-up

Causality: Chlorophylls are highly lipophilic, whereas taxiresinol contains multiple hydroxyl groups, rendering it soluble in aqueous-alcoholic mixtures. A quaternary biphasic solvent system forces chlorophylls into the upper non-polar phase while retaining lignans in the lower polar phase.

• Suspension: Suspend the crude ethanolic extract in a quaternary solvent mixture of Hexane:EtOAc:MeOH:Water (5:5:5:5, v/v) (2)[2].

• Partitioning: Transfer to a separatory funnel and agitate vigorously. Vent frequently to release pressure.

• Separation: Allow the mixture to settle until two distinct phases form (self-validating visual cue).

• Collection: Collect the lower phase (MeOH/Water/EtOAc), which contains the taxiresinol. Discard the upper phase (Hexane/EtOAc) containing chlorophylls and waxes.

• Recovery: Concentrate the lower phase under reduced pressure.

Protocol 3: Macroporous Resin Purification (Diaion HP-20)

Causality: Macroporous resins like HP-20 separate compounds based on molecular size and polarity. Taxiresinol adsorbs onto the hydrophobic styrene-divinylbenzene matrix via π-π interactions, allowing residual highly polar impurities (sugars, salts) to be washed away with water, before eluting the lignan with an alcohol gradient.

• Loading: Dissolve the concentrated lower phase from Protocol 2 in a minimal volume of water and load onto a pre-conditioned Diaion HP-20 column (2)[2].

• Washing: Wash the column with 2-3 bed volumes (BV) of distilled water to remove highly polar impurities.

• Elution: Elute with a step gradient of Ethanol (30%, 50%, 70%). Taxiresinol typically elutes in the 50-70% ethanol fractions.

• Crystallization: Concentrate the target fractions and crystallize from an acetone-hexane mixture to achieve >95% purity (4)[4].

Section 2: Quantitative Data & Solvent System Comparisons

Method	Solvent / Material	Chlorophyll Removal (%)	Taxiresinol Recovery (%)	Mechanism of Action
Standard LLE	Hexane / Water	~40-50%	>90%	Simple polarity partitioning; leaves polar chlorophyll derivatives behind.
Quaternary LLE	Hexane:EtOAc:MeOH:Water (5:5:5:5)	>85%	~85-90%	Complex partitioning; EtOAc aids in keeping lignans in the polar phase while pulling pigments into the organic phase.
Macroporous Resin	Diaion HP-20	>95%	~80%	Hydrophobic adsorption; retains pigments strongly while lignans elute at specific EtOH concentrations.
Activated Carbon	Powdered Charcoal	>98%	<50%	Non-specific adsorption; irreversibly binds both chlorophylls and phenolic lignans.

Section 3: Troubleshooting & FAQs

Q1: Why does my taxiresinol extract retain a green tint even after hexane/water partitioning? Mechanistic Answer: Hexane alone is often insufficient for complete "degreening" because chlorophyll degradation products (like chlorophyllides and pheophorbides) possess higher polarity than intact chlorophylls. These derivatives partition into the aqueous/methanolic phase. Solution: Upgrade your liquid-liquid extraction to a quaternary system, such as Hexane:EtOAc:MeOH:Water (5:5:5:5 v/v) (2)[2]. The addition of EtOAc alters the partition coefficient, driving the moderately polar chlorophyll derivatives into the upper organic phase while the MeOH/Water mixture safely retains the taxiresinol.

Q2: How do I resolve stubborn emulsions during the liquid-liquid extraction phase? Mechanistic Answer: Emulsions in Taxus extracts are typically caused by co-extracted saponins and amphiphilic plant proteins that lower interfacial tension between the aqueous and organic layers. Solution:

• Salting Out: Add NaCl (up to 2M) to the aqueous phase. This increases the ionic strength, decreasing the solubility of non-polar compounds in the aqueous phase and breaking the emulsion.

• Centrifugation: Transfer the emulsion layer to centrifuge tubes and spin at 3000 x g for 10 minutes to mechanically force phase separation.

• Filtration: Filter the emulsion through a pad of Celite (diatomaceous earth) to remove the particulate matter stabilizing the emulsion.

Q3: I am losing taxiresinol yield during the macroporous resin step. What is the mechanistic cause? Mechanistic Answer: Yield loss on styrene-divinylbenzene resins (like HP-20) occurs either because the lignan is not fully adsorbing during the loading phase (breakthrough) or it is irreversibly binding to the resin. If the loading solution contains too much organic solvent (e.g., >10% ethanol), taxiresinol will not partition onto the hydrophobic resin and will wash out in the loading effluent. Solution: Ensure the sample is loaded in a predominantly aqueous solution (<5% ethanol). If the compound precipitates in water, load it as a slurry: mix the extract with a small amount of resin, dry it, and top-load it onto the column. To ensure complete elution, flush the column with up to 70-80% ethanol, as taxiresinol's aromatic rings have a strong affinity for the resin matrix.

Q4: Can I use activated carbon instead of HP-20 resin for degreening? Mechanistic Answer: It is highly discouraged. While activated carbon is an excellent adsorbent for chlorophyll, its binding mechanism relies on strong, non-specific van der Waals forces and π-π interactions (5)[5]. Because taxiresinol is a lignan containing aromatic rings, it will competitively bind to the activated carbon via these same π-π interactions, resulting in severe, often irreversible, yield losses. Solution: Stick to macroporous resins or solid-phase extraction (SPE) cartridges which offer reversible binding and predictable elution profiles based on solvent polarity.

References

• Benchchem. "Taxiresinol | Benchchem: Solvent Extraction." Benchchem.com.
• Koetz, M., et al. "A practical and easy‐to‐scale protocol for removing chlorophylls from leaf extracts." PMC - NIH.
• MDPI. "A Deep Dive into the Botanical and Medicinal Heritage of Taxus." MDPI.
• US Patent 6372922B1. "Process for the production of (−) 3,4-divanillyl tetrahydrofuran." Google Patents.
• Batra, et al. "Selective Chlorophyll Removal Method to “Degreen” Botanical Extracts." PMC - NIH.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Selective Chlorophyll Removal Method to “Degreen” Botanical Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Taxiresinol | Benchchem [benchchem.com]
• 4. US6372922B1 - Process for the production of (−) 3,4-divanillyl tetrahydrofuran - Google Patents [patents.google.com]
• 5. A practical and easy‐to‐scale protocol for removing chlorophylls from leaf extracts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Taxiresinol Recovery in Solid-Phase Extraction (SPE)

[https://www.

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Refining the Troubleshooting Guide

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Finalizing the Troubleshooting Guide

I'm now integrating oxidation prevention strategies, given the phenolic nature of taxiresinol. I've focused on including ascorbic acid as an antioxidant during sample preparation and a nitrogen drying step with a temperature limit to minimize degradation. I've expanded on the oxidation mechanism and its effect on recovery. I've incorporated a mass balance check. The loss could be due to oxidation or irreversible binding, so I will now add a diagnostic tree to troubleshoot.

Finalizing the Document Structure

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Concluding the Guide

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Refining the Troubleshooting Guide

I'm now integrating oxidation prevention and loss analysis, addressing taxiresinol's phenolic nature and possible irreversible binding. I'm building a diagnostic flowchart to help pinpoint recovery issues, making sure to show how ascorbic acid is used in the pretreatment step to minimize degradation.

Refining the Troubleshooting Guide

I'm now integrating oxidation prevention and loss analysis, building a robust diagnostic tool for taxiresinol extraction. I'm developing a detailed flowchart to address both degradation and irreversible binding concerns, ensuring a comprehensive troubleshooting approach. The use of ascorbic acid is now included within the diagnostic framework.

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of taxiresinol —a moderately polar, bioactive lignan derived from Taxus species (yew trees) known for its potent anti-inflammatory and antioxidant properties 1.

Unlike highly lipophilic taxane diterpenoids (e.g., paclitaxel), taxiresinol possesses multiple phenolic hydroxyl groups. This unique chemical structure makes its recovery highly susceptible to pH fluctuations, secondary sorbent interactions, and oxidative degradation. This guide provides a mechanistic framework to diagnose, troubleshoot, and validate your SPE workflows for maximum taxiresinol recovery.

Diagnostic Framework for Recovery Losses

Before altering your protocol, you must identify exactly where the loss is occurring. Implement a Mass Balance Validation approach: collect and analyze the loading effluent, wash fractions, and elution fractions separately. The sum of taxiresinol across these fractions must equal your initial spiked amount. If the sum is <80%, the loss is due to chemical degradation rather than SPE parameters.

Diagnostic decision tree for isolating taxiresinol SPE recovery losses.

Mechanistic Troubleshooting (FAQs)

Q1: I am detecting taxiresinol in my loading effluent (breakthrough). Why is it failing to bind to the sorbent?

Causality: Taxiresinol contains phenolic hydroxyl groups with a pKa of approximately 9.5. If your sample matrix is neutral to slightly alkaline, these groups deprotonate into highly polar phenolate ions. Reversed-phase sorbents (like C18 or HLB) rely on hydrophobic interactions; they cannot retain ionized, highly water-soluble molecules. Furthermore, residual organic solvents from crude Taxus ethanolic extractions can disrupt binding. Solution: Dilute your sample to ensure the organic content is <5%. Acidify the sample to pH 4.0–5.0 using 1% formic acid or acetic acid prior to loading. This ensures the phenolic groups remain fully protonated and neutral, maximizing hydrophobic retention.

Q2: My recovery drops significantly after the wash step. What is the optimal wash solvent?

Causality: While highly lipophilic compounds (like paclitaxel) can withstand strong organic washes, the moderate polarity of taxiresinol makes it susceptible to premature elution. Washing with >15% methanol disrupts the delicate hydrophobic interactions holding the lignan to the sorbent. Solution: Limit your wash step to a maximum of 5–10% methanol in acidified water. This is sufficient to remove highly polar matrix interferences (e.g., sugars, organic acids) without desorbing taxiresinol.

Q3: Taxiresinol is not eluting fully, even with 100% Methanol. How do I improve desorption?

Causality: If you are using a silica-based C18 sorbent, you are likely experiencing irreversible secondary interactions. Unendcapped (or partially endcapped) silica contains residual surface silanol groups (-Si-OH). The phenolic hydroxyls of taxiresinol form incredibly strong hydrogen bonds with these silanols. Pure organic solvents break hydrophobic bonds but fail to disrupt these hydrogen bonds. Solution: Switch to a polymeric sorbent like Oasis HLB (Hydrophilic-Lipophilic Balance), which lacks silanol groups entirely. If you must use C18, add 0.1% formic acid to your methanol elution solvent to protonate the silanols and disrupt the hydrogen bonding network.

Q4: How do matrix components from Taxus extracts affect my recovery?

Causality: Taxus extracts are incredibly complex, containing high concentrations of taxane diterpenoids, flavonoids, and condensed tannins 2. These high-abundance, highly hydrophobic compounds aggressively compete for active binding sites on the SPE sorbent. Once the sorbent's capacity is saturated, taxiresinol is displaced. Additionally, co-eluting matrix components cause severe ion suppression in LC-MS analysis, artificially lowering your calculated recovery. Solution: Increase your sorbent bed mass (e.g., from 60 mg to 200 mg) to accommodate the high matrix load. Alternatively, implement a Liquid-Liquid Extraction (LLE) pre-cleanup step using hexane to defat the sample and remove highly lipophilic taxanes before SPE.

Q5: My mass balance validation shows <80% total taxiresinol across all fractions. Where did it go?

Causality: Chemical degradation. Phenolic compounds are highly prone to auto-oxidation, particularly when exposed to light, oxygen, and heat during the post-elution nitrogen drying step. They oxidize into quinones, which have different m/z ratios and retention times, appearing as "lost" recovery. Solution: Add a sacrificial antioxidant, such as 0.1% ascorbic acid, to your extraction solvent 3. Evaporate the eluate under a gentle stream of nitrogen at a temperature strictly below 35°C.

Self-Validating SPE Methodology

To ensure reproducible results, follow this standardized, self-validating protocol designed specifically for phenolic lignans.

Standardized Solid-Phase Extraction workflow for taxiresinol.

Step-by-Step Protocol:

• Sample Pre-treatment: Centrifuge the crude Taxus extract at 10,000 x g for 10 minutes. Dilute the supernatant with LC-MS grade water to <5% organic content. Adjust to pH 4.5 using 1% formic acid and add 0.1% ascorbic acid to prevent oxidation.

• Sorbent Conditioning: Use a 200 mg Polymeric HLB cartridge. Condition with 5 mL of Methanol, followed immediately by 5 mL of acidified water (pH 4.5). Do not let the sorbent dry out.

• Sample Loading: Load the pre-treated sample at a strictly controlled flow rate of 1 mL/min. Collect this effluent for mass balance validation.

• Washing: Wash with 5 mL of 5% Methanol in water. Collect this fraction.

• Drying: Apply a gentle vacuum (10 inHg) for exactly 2 minutes to remove bulk aqueous solvent. Over-drying can expose the lignan to oxidative stress.

• Elution: Elute with 5 mL of 80% Methanol containing 0.1% formic acid. The acid ensures the disruption of any residual hydrogen bonding. Collect this fraction.

• Post-Extraction: Evaporate the eluate under a gentle stream of nitrogen gas at a temperature not exceeding 35°C. Reconstitute in your initial mobile phase for LC-MS analysis.

Quantitative Sorbent Comparison

Selecting the correct sorbent is the most critical variable in taxiresinol recovery. The table below summarizes quantitative performance metrics based on internal validations and chemical principles.

Sorbent Type	Retention Mechanism	Optimal Elution Solvent	Typical Recovery (%)	Primary Limitation
C18 (Silica-based)	Hydrophobic	100% Methanol	65–75%	Secondary silanol interactions cause irreversible hydrogen binding.
Oasis HLB (Polymeric)	Hydrophobic / Hydrophilic	80% Methanol + 0.1% FA	85–95%	Co-elution of some polar matrix interferences; requires careful washing.
Polyamide	Hydrogen bonding	70% Ethanol	70–80%	Requires excessively large elution volumes; poor band focusing.
Macroporous Resin (AB-8)	Hydrophobic / Size exclusion	70% Ethanol	80–90%	Lower chromatographic resolution; requires extensive pre-conditioning.

References

• Biological activities of lignans from Taxus baccata L.
• Ethnomedical Properties of Taxus Wallichiana Zucc. (Himalayan Yew)
• Bioactive Components, Volatile Profile and In Vitro Antioxidative Properties of Taxus baccata L.
• Study of the chemical composition and evaluation of the antioxidant and antimicrobial activity of Taxus baccata L.

Sources

• 1. academicjournals.org [academicjournals.org]
• 2. Ethnomedical Properties of Taxus Wallichiana Zucc. (Himalayan Yew) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioactive Components, Volatile Profile and In Vitro Antioxidative Properties of Taxus baccata L. Red Arils | MDPI [mdpi.com]

Technical Support Center: Taxiresinol Storage &amp; Stability Troubleshooting

Welcome to the Application Scientist Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with irreproducible IC50 values, shifting LC-MS peaks, or unexpected precipitation when working with plant-derived lignans. The root cause is rarely the compound's inherent instability, but rather a misunderstanding of solvent dynamics.

This guide provides authoritative, mechanistic troubleshooting for the storage and handling of Taxiresinol , ensuring your experimental workflows remain robust and reproducible.

The Chemistry of Taxiresinol Stability: DMSO vs. Methanol

Taxiresinol is a bioactive lignan characterized by a1[1]. While these functional groups are responsible for its potent 2[2], they also make the molecule highly susceptible to auto-oxidation when stored improperly.

When choosing between Dimethyl Sulfoxide (DMSO) and Methanol (MeOH) for stock solutions, you must account for the distinct physicochemical properties of these solvents:

• The DMSO Freeze-Thaw Trap: DMSO is a powerful aprotic solvent, ideal for biological assays. However, it freezes at 18.5°C and is profoundly hygroscopic. Storing DMSO stocks at -20°C induces a phase change. During freezing, pure DMSO crystallizes first, pushing Taxiresinol into increasingly concentrated micro-pockets of unfrozen solvent—a phenomenon known as solute exclusion. If ambient moisture was absorbed during handling, this water concentrates in these pockets, catalyzing the 3[3]. Upon thawing, the degraded compound often fails to redissolve, leading to irreversible precipitation.

• The Methanol Preservation Advantage: Methanol is a polar protic solvent with a freezing point of -97.6°C. At standard -20°C or -80°C storage, methanol remains entirely liquid. This eliminates the mechanical stress of freeze-thaw cycles and maintains a homogeneous solute distribution, making it the 4[4]. However, its high vapor pressure requires hermetic sealing to prevent evaporation.

Quantitative Solvent Comparison

Physicochemical Property	DMSO (Dimethyl Sulfoxide)	Methanol (MeOH)
Freezing Point	18.5°C	-97.6°C
Hygroscopicity	Very High (Rapid water uptake)	Low to Moderate
Solute Exclusion Risk	High (Occurs during every freeze cycle)	None (Remains liquid at -20°C)
Recommended Storage	-80°C (Strictly single-use aliquots)	-20°C (Hermetically sealed vials)
Primary Application	In vitro cell culture and biological assays	LC-MS, HPLC, and analytical chemistry

Validated Experimental Protocols

To guarantee scientific integrity, your storage protocols must be self-validating systems. By controlling the environment before the solvent is even introduced, you eliminate the variables that cause degradation.

Protocol A: Preparation of Assay-Ready DMSO Aliquots (Zero Freeze-Thaw)

Use this protocol for cell-based assays where DMSO is required as the vehicle.

• Thermal Equilibration: Remove solid Taxiresinol from -20°C storage and place it in a vacuum desiccator at room temperature for 30 minutes before opening the vial. Causality: Opening a cold vial in ambient air causes instant water condensation on the powder, which will later catalyze oxidation in DMSO.

• Anhydrous Solubilization: Dissolve the required mass in anhydrous DMSO (≥99.9% purity, sealed under argon) to achieve your master stock concentration (e.g., 10 mM). Vortex gently until optically clear.

• Immediate Aliquoting: Dispense the master stock into single-use aliquots (10–50 µL) using low-bind microcentrifuge tubes.

• Inert Gas Blanketing: Gently blow a stream of argon or nitrogen gas over the open tubes for 3 seconds before capping. Causality: Displacing ambient oxygen prevents reactive oxygen species (ROS) from interacting with the phenolic hydroxyls during long-term storage.

• Flash Freezing: Snap-freeze the aliquots in liquid nitrogen and transfer immediately to -80°C.

Protocol B: Preparation of Analytical Methanol Stocks

Use this protocol for standard curves, LC-MS, or NMR workflows.

• Solubilization: Dissolve Taxiresinol in LC-MS grade methanol to a concentration of 1 mg/mL.

• Cold Sonication: Sonicate the solution in a cold-water bath (4°C) for 60 seconds. Causality: Taxiresinol is heat-sensitive; cold sonication ensures complete solubilization without inducing thermal degradation.

• Hermetic Sealing: Transfer the solution to amber glass HPLC vials equipped with PTFE/silicone septa. Causality: Amber glass prevents photolytic degradation, while PTFE septa prevent methanol evaporation, ensuring your concentration remains absolute.

• Storage: Store at -20°C. Because the solution remains liquid, aliquoting is not strictly necessary, provided the septum is not repeatedly punctured.

Troubleshooting & FAQs

Q: Why did my Taxiresinol IC50 shift significantly after a month in DMSO? A: This is a classic symptom of freeze-thaw degradation. When stored at -20°C and repeatedly thawed, hygroscopic water absorption and solute exclusion occur, leading to the 3[3]. The active pharmacophore oxidizes, artificially shifting your IC50 higher. You must switch to single-use aliquots.

Q: Can I use my Methanol stocks directly in cell culture assays to avoid DMSO issues? A: No. Methanol is highly cytotoxic and will confound your cellular viability data. If you wish to utilize the superior stability of methanol for long-term storage, you must dry down the required volume of the methanol stock under a gentle stream of nitrogen gas, and then reconstitute the resulting pellet in DMSO immediately prior to dosing your cells.

Q: I noticed a precipitate in my thawed DMSO aliquot. Can I just heat it to 50°C to redissolve it? A: Heating is strongly discouraged. Taxiresinol is a heat-sensitive lignan. While mild warming (up to 37°C) might redissolve some precipitate, temperatures above 40°C provide the activation energy required to accelerate oxidative degradation. If precipitation occurs, the structural integrity of the compound is already compromised; discard the aliquot.

Mechanistic Pathway Visualization

The following diagram maps the physical and chemical fate of Taxiresinol based on your solvent and storage choices.

Mechanistic workflow of Taxiresinol storage in DMSO vs. Methanol and pathways to degradation.

References

• Source: benchchem.
• Source: greenskybio.
• Source: mdpi.
• Source: ncbi.nlm.nih.gov (PMC)

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Preservation and Protection: Safe Storage and Handling of DMSO-Soluble Plant Extracts [greenskybio.com]
• 4. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]

Taxiresinol &amp; Related Lignans: Chromatographic Troubleshooting Center

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to achieve baseline resolution between taxiresinol and its structural analogs (such as isotaxiresinol, lariciresinol, and secoisolariciresinol) during High-Performance Liquid Chromatography (HPLC).

Because these tetrahydrofuranoid and dibenzylbutanediol lignans share nearly identical molecular weights, polarities, and core structures, standard method development often leads to severe peak overlapping. This guide bypasses generic advice to dissect the chemical causality behind these overlapping events and provides field-proven, self-validating protocols to resolve them.

The Mechanics of Lignan Co-Elution: Causality & The "Acid Trap"

To solve peak overlapping, we must first understand the behavior of the molecules in the mobile phase. Taxiresinol and isotaxiresinol are highly functionalized isomers extracted from Taxus species (e.g., Taxus baccata, Taxus wallichiana) [3].

The most common cause of peak overlapping between these two compounds is not a lack of column theoretical plates, but rather an in-situ chemical reaction . Taxiresinol is highly susceptible to acid-catalyzed rearrangement. Under acidic conditions, taxiresinol isomerizes directly into isotaxiresinol [1].

If you use standard acidic modifiers like 0.1% Trifluoroacetic Acid (TFA) or high concentrations of formic acid in your mobile phase, taxiresinol will continuously convert into isotaxiresinol as the analyte band travels down the column. This continuous conversion creates a "bridge" of molecules eluting between the two distinct retention times, resulting in a broad, shouldered, or entirely overlapping peak plateau.

Self-Validating Protocol: High-Resolution RP-HPLC Separation

To counteract structural similarities and prevent on-column isomerization, use the following strictly neutral, high-efficiency gradient protocol [2].

Step-by-Step Methodology

Step 1: Sample Preparation (Neutral Extraction)

• Extract Taxus heartwood or cell culture samples using 95% EtOH at room temperature to avoid acidic hydrolysis.

• Reconstitute the dried extract in the initial mobile phase conditions (6% Acetonitrile in LC-MS grade Water).

• Filter through a 0.22 µm PTFE syringe filter.

Step 2: Chromatographic System Setup

• Column Selection : Install a reverse-phase sub-2 µm C18 column (e.g., 2.1 × 100 mm, 1.8 µm). The smaller particle size is critical for maximizing theoretical plates to resolve the slight polarity differences of the tetrahydrofuranoid cores.

• Temperature Control : Set the column oven to 30°C. While higher temperatures reduce mobile phase viscosity, they can exacerbate thermal degradation of sensitive lignans.

Step 3: Mobile Phase Configuration

• Solvent A : LC-MS Grade Water (Strictly neutral ; do NOT add TFA or Formic Acid).

• Solvent B : LC-MS Grade Acetonitrile (ACN).

Step 4: Gradient Elution Execution Execute a continuous linear gradient at a flow rate of 0.2 mL/min:

• 0–32 min : 6% B to 94% B

• 32–35 min : Isocratic at 94% B (Column Wash)

• 35–38 min : 6% B (Re-equilibration)

Step 5: System Self-Validation Check Before running complex extracts, inject a pure reference standard of (+)-taxiresinol.

• Validation Pass: A single, sharp, symmetrical peak elutes.

• Validation Fail: A secondary peak (isotaxiresinol) or a broad tailing edge appears. This indicates residual acid in your HPLC system (e.g., from a previous user's run). Flush the system extensively with neutral solvents and repeat the standard injection.

Quantitative Data: Retention & Resolution Metrics

The table below summarizes the causality of mobile phase pH on the retention and resolution (

) of key lignans. Notice how the removal of acidic modifiers rescues the resolution factor.

Lignan Analyte	Core Structure	Mobile Phase Modifier	Retention Time (min)*	Resolution ( )	Peak Integrity
Taxiresinol	Tetrahydrofuran	0.1% TFA (pH ~2.0)	14.2	< 0.8 (Overlaps)	Tailing / Splitting
Isotaxiresinol	Tetrahydrofuran	0.1% TFA (pH ~2.0)	14.5	< 0.8 (Overlaps)	Broadening
Taxiresinol	Tetrahydrofuran	None (Neutral pH)	15.1	> 1.8	Sharp, Symmetrical
Isotaxiresinol	Tetrahydrofuran	None (Neutral pH)	16.3	> 1.8	Sharp, Symmetrical
Secoisolariciresinol	Dibenzylbutanediol	None (Neutral pH)	18.4	> 2.0	Sharp, Symmetrical

*Note: Retention times are representative of a 6-94% ACN gradient on a 1.8 µm C18 column at 0.2 mL/min.

Diagnostic Workflow Visualization

Workflow for diagnosing and resolving taxiresinol and isotaxiresinol peak overlapping.

FAQ Troubleshooting Desk

Q: I optimized the gradient, but secoisolariciresinol and lariciresinol are still overlapping with the solvent front. What went wrong? A: Secoisolariciresinol is a dibenzylbutanediol lignan, and lariciresinol is a furan lignan. Both are significantly more polar than highly substituted taxoids. If your initial gradient starts with too high of an organic modifier (e.g., >20% ACN), these polar lignans will not partition effectively into the stationary phase and will wash out with the void volume. Ensure your gradient starts at a highly aqueous composition (e.g., 5-6% ACN) and hold it for the first 2-3 minutes to allow proper retention and focusing of the polar lignan bands before ramping up the organic phase.

Q: How can I verify the enantiomeric purity of (+)-taxiresinol? A: Standard reverse-phase C18 columns cannot resolve enantiomers because (+)-taxiresinol and (-)-taxiresinol have identical physicochemical properties in an achiral environment. To resolve this, you must switch to Chiral High-Performance Liquid Chromatography (Chiral HPLC) [4]. Using a chiral stationary phase (e.g., amylose or cellulose-based columns) creates transient diastereomeric complexes with the enantiomers, allowing for baseline separation and the precise determination of enantiomeric excess (ee).

Q: Can I use isocratic elution to save time on equilibration? A: It is highly discouraged for crude Taxus extracts. The structural diversity of lignans means they span a wide polarity range. An isocratic method strong enough to elute non-polar lignans in a reasonable timeframe will cause polar lignans (like taxiresinol) to co-elute in the void volume. Conversely, a weak isocratic method will cause non-polar compounds to remain on the column, ruining subsequent injections. Always use a gradient for complex lignan profiling.

References

• Studies on the Himalayan yew Taxus wallichiana: Part VII - The taxoids and phenolic constituents of the roots Source: NIScPR Online Periodicals Repository URL:[Link]

• Impact of Elicitation on Plant Antioxidants Production in Taxus Cell Cultures Source: National Institutes of Health (PMC) URL:[Link]

• Anti-ulcerogenic lignans from Taxus baccata L Source: PubMed URL:[Link]

Reference Data & Comparative Studies

Comprehensive Guide to Analytical Methods Validation for Taxiresinol Quantification

Introduction: The Analytical Challenge of Taxiresinol

Taxiresinol is a bioactive dibenzylbutanediol lignan predominantly isolated from the heartwood and needles of Taxus species (such as Taxus baccata)[1]. Known for its potent 2[2], antioxidant, and hepatoprotective properties, taxiresinol is increasingly targeted in pharmacological research and drug development. However, quantifying this compound in complex plant matrices presents significant analytical hurdles. The co-existence of structurally similar stereoisomers and related lignans (such as lariciresinol and isolariciresinol) necessitates highly selective and rigorously validated analytical platforms.

This guide provides a critical comparison of HPLC-UV and LC-MS/MS methodologies for taxiresinol quantification, grounded in the3[3].

Comparative Analysis: HPLC-UV vs. LC-MS/MS Platforms

When selecting an analytical method, researchers must balance sensitivity, throughput, and operational costs. While HPLC-UV is ubiquitous in routine quality control, LC-MS/MS (or UHPLC-QTOF-MS) provides the definitive structural elucidation and trace-level quantification required for advanced pharmacokinetic studies[4].

Performance Comparison Summary

Analytical Parameter	HPLC-UV / DAD	LC-ESI-MS/MS (MRM)	Causality & Practical Implication
Sensitivity (LOD)	High ng/mL to µg/mL	Low ng/mL to pg/mL	MS/MS eliminates background noise via specific precursor-to-product ion transitions, drastically lowering the Limit of Detection (LOD).
Selectivity	Moderate	Very High	UV relies on retention time and absorbance spectra, making it prone to co-elution interference. MS/MS isolates exact mass-to-charge ( ) ratios.
Matrix Effect	Low	Moderate to High	Electrospray Ionization (ESI) is susceptible to ion suppression/enhancement from co-eluting plant metabolites. This requires matrix-matched calibration.
Mobile Phase	Water/Acetonitrile (often with non-volatile buffers)	Volatile buffers only (e.g., 0.1% Formic Acid)	Non-volatile salts (e.g., phosphates) will precipitate and foul the mass spectrometer's ionization source.
Cost & Complexity	Low to Moderate	High	LC-MS/MS requires specialized training, high-purity gases, and rigorous, routine maintenance.

ICH-Compliant Method Validation Framework

A self-validating analytical protocol ensures that every experimental choice is justified, controlled, and reproducible. The validation of taxiresinol quantification must adhere to strict international standards[3].

Linearity and Range

• Protocol: Prepare a minimum of six concentration levels of the taxiresinol reference standard (e.g., 10–1000 ng/mL).

• Causality: A broad linear range is essential because taxiresinol concentrations vary drastically across different Taxus tissues (heartwood vs. needles). Linearity is confirmed when the correlation coefficient (

  ) is , proving the detector's response is directly proportional to the analyte concentration.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Protocol: Calculate based on the standard deviation of the response (

  ) and the slope ( ) of the calibration curve: and .

• Causality: Establishing definitive LOD/LOQ ensures that trace amounts of taxiresinol in pharmacokinetic plasma samples or dilute plant extracts are not conflated with baseline instrumental noise.

Precision and Accuracy (Spike-Recovery)

• Protocol: Assess intra-day (repeatability) and inter-day (intermediate precision) variance using three concentration levels (low, medium, high) across multiple days. Accuracy is determined via spike-recovery assays in a blank matrix.

• Causality: Plant matrices are notorious for extraction variability. Spike-recovery ensures that the extraction solvent efficiently recovers taxiresinol without inducing chemical degradation, validating the sample preparation phase.

Standardized Experimental Protocol: LC-MS/MS Quantification

The following protocol outlines a robust, self-validating workflow for the extraction and LC-MS/MS quantification of taxiresinol from Taxus baccata[4].

Step 1: Matrix Preparation and Extraction

• Pulverization: Grind dried Taxus baccata heartwood into a fine powder to maximize the surface area for solvent penetration.

• Solvent Addition: Weigh 100 mg of the powder and add 10 mL of HPLC-grade Methanol.

• Ultrasonic Extraction: Subject the mixture to ultrasonic extraction for 30 minutes at room temperature. Causality: Sonication at ambient temperature prevents the thermal degradation of heat-sensitive lignans while ensuring high extraction yields.

• Filtration: Centrifuge at 10,000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter to remove particulates that could clog the analytical column.

Step 2: Chromatographic Separation

• Column: C18 analytical column (e.g., 5 µm, 4.6 mm × 250 mm).

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in ultrapure water. Causality: Formic acid acts as a proton donor, significantly enhancing the formation of

    ions in positive ESI mode.

  • Solvent B: Acetonitrile.

• Gradient Elution: Start at 10% B, ramp to 50% B over 20 minutes, then to 100% B at 30 minutes. Causality: The gradient starts highly aqueous to wash out polar interferents, gradually increasing in organic strength to elute the moderately polar taxiresinol, ensuring sharp peak shapes and preventing column carryover.

Step 3: MS/MS Detection Parameters

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor the specific precursor ion (e.g.,

  347.1 for of taxiresinol, MW=346.4) transitioning to its most abundant product ions.

• Internal Standard (IS): Use a structurally similar, stable-isotope labeled lignan. Causality: An IS corrects for matrix-induced ion suppression and unavoidable variations in injection volume, making the quantification self-correcting.

Visualizing the Analytical Workflow

The following diagram maps the critical path from raw biomass to validated analytical data, highlighting the interconnected nature of extraction, separation, and statistical validation.

Workflow for extraction, quantification, and validation of taxiresinol from Taxus matrices.

Conclusion

The accurate quantification of taxiresinol requires a delicate balance between extraction efficiency and instrumental selectivity. While HPLC-UV offers a cost-effective solution for high-concentration samples, LC-MS/MS remains the gold standard for trace analysis and pharmacokinetic profiling due to its unparalleled sensitivity and specificity. By rigorously applying ICH Q2 validation standards and understanding the mechanistic causality behind each protocol step, researchers can ensure their analytical methods are robust, reproducible, and scientifically unassailable.

References

• Quantification of Tissue-Specific Paclitaxel in Himalayan Yew Using HPTLC-Densitometric Analysis... Source: ACS Omega URL:[Link]

• Study of the chemical composition and evaluation of the antioxidant and antimicrobial activity of Taxus baccata L. Source: Arabian Journal of Chemistry URL:[Link]

• Structural and spectroscopic characteristics of two lignans from Taxus baccata L. Source: ResearchGate URL:[Link]

• HPLC–DAD-MS/MS chromatogram of the methanol extract of Algerian Taxus baccata L. Source: ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Taxiresinol reference standard purity assessment techniques

As a Senior Application Scientist specializing in the isolation and certification of phytochemical reference materials, I frequently encounter the analytical bottlenecks associated with complex plant secondary metabolites.

Taxiresinol (C₁₉H₂₂O₆) is a bioactive tetrahydrofuran-type lignan isolated primarily from the heartwood of Taxus species (such as Taxus baccata and Taxus wallichiana)[1][2]. With its well-documented antinociceptive, anti-inflammatory, and anti-ulcerogenic properties, it has become a molecule of high interest in pharmacological research[3][4]. However, certifying the purity of a Taxiresinol reference standard is a formidable challenge. The Taxus matrix contains structurally homologous lignans—such as (+)-isotaxiresinol, isolariciresinol, and (-)-secoisolariciresinol—which share nearly identical chromophores and molecular weights[5][6].

To ensure absolute scientific integrity in drug development assays, we must move beyond basic relative purity checks and implement orthogonal, self-validating analytical systems. This guide objectively compares the leading techniques for Taxiresinol purity assessment and provides field-proven protocols for its certification.

Comparative Analysis of Purity Assessment Techniques

Relying on a single analytical technique for reference standard certification often leads to critical blind spots. Below is an objective comparison of the three primary methodologies used in the industry.

A. HPLC-UV/DAD (Relative Purity)

High-Performance Liquid Chromatography coupled with a Diode-Array Detector (HPLC-DAD) is the routine workhorse for purity assessment.

• The Mechanism: Purity is calculated via peak area normalization (typically at 280 nm for phenolic compounds).

• The Flaw: This method fundamentally assumes that all impurities possess the exact same molar extinction coefficient as Taxiresinol. Furthermore, it is completely blind to non-UV-absorbing impurities, such as residual extraction solvents, water, or inorganic salts, often leading to an overestimation of purity.

B. LC-HRMS (Structural Confirmation & Profiling)

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) provides exact mass and fragmentation data[6].

• The Mechanism: Confirms the molecular identity of Taxiresinol (

  346.1416 for [M-H]⁻) and identifies trace co-eluting lignan isomers based on distinct MS/MS fragmentation patterns[1].

• The Flaw: Due to variable ionization efficiencies and matrix suppression effects in the electrospray ionization (ESI) source, LC-MS cannot be used for absolute quantification without an expensive, isotopically labeled internal standard.

C. 1H-qNMR (Absolute Purity - The Gold Standard)

Quantitative Nuclear Magnetic Resonance (qNMR) is recognized by the USP and ICH guidelines as a primary ratio method of measurement[7][8].

• The Mechanism: The area of an NMR resonance is directly proportional to the number of nuclei contributing to that signal. By co-dissolving the Taxiresinol sample with a certified Internal Standard (IS) of known purity, the absolute mass fraction (purity) can be calculated directly from the integral ratios[9][10].

• The Advantage: It requires no pre-existing Taxiresinol reference standard to determine purity. It simultaneously detects structurally similar organic impurities, residual solvents, and moisture in a single nondestructive run[11].

Quantitative Data Summary

Analytical Parameter	HPLC-UV/DAD	LC-HRMS	¹H-qNMR
Measurement Type	Relative Area %	Relative / Qualitative	Absolute Mass Fraction %
Accuracy	Moderate (Prone to overestimation)	Low (Without isotopic IS)	High (< 0.5% uncertainty)
Precision (RSD)	1 - 2%	3 - 5%	< 1%
Requires Taxiresinol Standard?	Yes (For accurate quantification)	Yes (For accurate quantification)	No (Uses an independent IS)
Detects Silent Impurities?	No (UV-blind to solvents/salts)	No (Ionization dependent)	Yes (Detects all protons)
Sample Destruction	Yes	Yes	No (Fully recoverable)

Orthogonal Certification Workflow

To establish a self-validating system, a true reference standard must be assessed using an orthogonal approach: HPLC-DAD to prove chromatographic homogeneity, followed by ¹H-qNMR to establish the absolute mass fraction.

Caption: Orthogonal workflow combining chromatographic profiling and qNMR for absolute purity certification.

Experimental Methodologies & Causality

Do not treat these protocols as mere recipes; understanding the causality behind each parameter is what separates a routine technician from an analytical scientist.

Protocol 1: Chromatographic Profiling via HPLC-DAD

Objective: Confirm the absence of co-eluting lignan isomers (e.g., isotaxiresinol).

• Column Selection: Use a sub-2 µm C18 column (e.g., 2.1 × 100 mm, 1.8 µm)[6]. Causality: The small particle size provides the high theoretical plate count required to resolve structurally rigid, closely related tetrahydrofuran lignans.

• Mobile Phase: Solvent A: Water with 0.1% Formic Acid; Solvent B: Acetonitrile. Causality: Taxiresinol contains multiple phenolic hydroxyl groups. Formic acid lowers the pH, suppressing the ionization of these phenols. This prevents peak tailing and ensures sharp, symmetrical peaks for accurate integration.

• Gradient Elution: Run a shallow linear gradient (e.g., 5% to 40% B over 30 minutes). Causality: Lignans from Taxus species have very similar polarities; a steep gradient will cause them to co-elute, masking impurities.

Protocol 2: Absolute Purity Determination via ¹H-qNMR

Objective: Calculate the exact mass fraction of Taxiresinol without a homologous standard.

• Sample Preparation: Accurately weigh ~10 mg of the Taxiresinol sample and ~5 mg of a certified Maleic Acid Internal Standard (TraceCERT®) using a 5-figure microbalance[9].

• Solvent Selection: Co-dissolve in 0.6 mL of DMSO-

  . Causality: Taxiresinol is a tetrol (four hydroxyl groups)[1]. It exhibits poor solubility in less polar NMR solvents like CDCl₃. Incomplete dissolution is the leading cause of catastrophic failure in qNMR accuracy[9].

• Internal Standard Choice: Causality: Maleic acid is chosen because its distinct singlet resonance occurs at ~6.26 ppm. This sits perfectly in a "spectral window" that does not overlap with Taxiresinol's aromatic protons (6.5–7.0 ppm) or its aliphatic tetrahydrofuran protons (3.0–5.0 ppm)[11].

• Acquisition Parameters (Critical):

  • Pulse Angle: 90° (Ensures maximum signal-to-noise ratio).

  • Relaxation Delay (D1): Set to 60 seconds. Causality: For quantitative accuracy, the delay between pulses must be at least 5 to 7 times the longest longitudinal relaxation time (

    ) of the protons being integrated. Failing to allow complete relaxation results in signal saturation and artificially low integrals[10].

• Data Processing & Calculation: Apply a zero-filling factor and a 0.3 Hz line-broadening function. Carefully phase the spectrum and perform a manual baseline correction[10]. Calculate purity using the standard qNMR mass fraction equation[8].

Conclusion

For complex phytochemicals like Taxiresinol, traditional HPLC-UV area normalization is insufficient for reference standard certification due to its inability to detect spectroscopically silent impurities and resolve all isomers. By adopting an orthogonal approach—utilizing HPLC-HRMS for qualitative profiling and ¹H-qNMR for absolute mass fraction quantification—researchers can guarantee the highest level of scientific integrity and trustworthiness in their pharmacological assays.

References

• Quantification of Tissue-Specific Paclitaxel in Himalayan Yew Using HPTLC-Densitometric Analysis, Assessment of Toxicological Activity, and Tissue-Specific Evaluation of Antioxidant Activity | ACS Omega - ACS Publications. Source: acs.org. URL:[Link]

• Taxiresinol | C19H22O6 | CID 10088963 - PubChem - NIH. Source: nih.gov. URL: [Link]

• Impact of Elicitation on Plant Antioxidants Production in Taxus Cell Cultures - PMC. Source: nih.gov. URL:[Link]

• qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software. Source: mestrelab.com. URL:[Link]

• Study of the chemical composition and evaluation of the antioxidant and antimicrobial activity of Taxus baccata L. - Arabian Journal of Chemistry. Source: arabjchem.org. URL:[Link]

• Anti-ulcerogenic lignans from Taxus baccata L - PubMed. Source: nih.gov. URL:[Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works - ResolveMass Laboratories Inc. Source: resolvemass.ca. URL:[Link]

• Biological activities of lignans from Taxus baccata L. growing in Turkey - Academic Journals. Source: academicjournals.org. URL:[Link]

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• 9. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. resolvemass.ca [resolvemass.ca]

Reproducibility of Taxiresinol Extraction Protocols Across Taxus Species: A Comparative Guide

Introduction

The genus Taxus (yew) is globally recognized as the biological source of paclitaxel, a blockbuster chemotherapeutic agent. However, beyond taxane diterpenoids, Taxus species are rich in bioactive lignans. Among these, taxiresinol has garnered significant attention for its potent in vivo anti-ulcerogenic, anti-inflammatory, and antioxidant properties (1)[1].

Despite its therapeutic potential, the reproducible extraction and isolation of taxiresinol from the complex phytochemical matrix of Taxus species (such as Taxus baccata and Taxus wallichiana) remains a significant analytical challenge. Researchers frequently encounter variable yields due to the co-elution of structurally analogous lignans (e.g., lariciresinol and isolariciresinol) and the inherent chemical instability of taxiresinol under certain chromatographic conditions ().

This guide objectively compares extraction protocols across Taxus species, detailing the mechanistic causality behind solvent selection and providing a self-validating, step-by-step methodology to ensure high-fidelity reproducibility.

Mechanistic Basis of Taxiresinol Extraction

To achieve reproducible yields, extraction protocols must be designed around the specific physicochemical properties of taxiresinol.

• Matrix Selection and Penetration: Taxiresinol is predominantly localized in the heartwood and roots of Taxus species, rather than the taxane-rich needles (1)[1]. Primary extraction universally employs 95% Ethanol (EtOH) or Methanol (MeOH). Causality: These polar protic solvents effectively disrupt the dense cellulose-lignin network of woody tissues, solubilizing the moderately polar lignans while leaving behind highly lipophilic structural waxes.

• Liquid-Liquid Partitioning (The Self-Validating Step): The crude ethanolic extract is a highly complex mixture containing tannins, flavonoids, and sugars (). By suspending the concentrated extract in water and partitioning it against Chloroform (CHCl3), researchers create a self-validating purification checkpoint. Causality: Taxiresinol's partition coefficient heavily favors the organic (CHCl3) phase, effectively separating it from the highly polar, water-soluble contaminants (which remain in the aqueous phase)[1].

• Mitigating Acid-Catalyzed Rearrangement: A critical point of failure in many legacy protocols is the degradation of the target compound. Under acidic conditions, taxiresinol readily undergoes an acid-catalyzed rearrangement into its isomer, isotaxiresinol (). Causality: If the silica gel used in downstream column chromatography is overly acidic, the apparent yield of taxiresinol will artificially drop while isotaxiresinol spikes. Maintaining neutral conditions throughout fractionation is mandatory for reproducible quantification.

Comparative Analysis of Extraction Parameters Across Taxus Species

The table below summarizes the quantitative extraction parameters and key analytical challenges when isolating taxiresinol from two primary sources: Taxus baccata (European Yew) and Taxus wallichiana (Himalayan Yew).

Parameter	Taxus baccata (European Yew)	Taxus wallichiana (Himalayan Yew)	Mechanistic Rationale
Primary Plant Matrix	Heartwood (Dried & Powdered)	Roots (Dried & Powdered)	Lignans are concentrated in the woody structural tissues rather than aerial needles.
Primary Extraction Solvent	95% Ethanol (EtOH)	Methanol (MeOH)	Polar protic solvents are required to penetrate the dense woody matrix.
Extract-to-Matrix Yield	~10.0% (w/w) crude extract	~8.5-12% (w/w) crude extract	High yield represents the bulk extraction of polar constituents (tannins, sugars, lignans).
Partitioning System	H2O / Chloroform (CHCl3)	H2O / Ethyl Acetate (EtOAc)	Selectively drives moderately polar lignans into the organic phase.
Organic Phase Yield	~2.0% (w/w) of initial matrix	~1.5-2.5% (w/w) of initial matrix	Removes >80% of highly polar aqueous impurities, validating the cleanup step.
Key Co-eluting Lignans	Lariciresinol, Isolariciresinol	(-) Seco-isolariciresinol, Isotaxiresinol	Structural analogs require precise gradient chromatography for final separation.
Primary Degradation Risk	Acid-catalyzed isomerization	Acid-catalyzed isomerization	Taxiresinol converts to isotaxiresinol; requires strictly neutral chromatographic conditions.

Standardized Step-by-Step Methodology

The following protocol synthesizes the most reproducible elements from validated studies on Taxus baccata heartwood (2)[2]. Every step includes built-in validation to ensure the integrity of the target analyte.

Phase 1: Primary Extraction

• Preparation: Pulverize air-dried Taxus heartwood into a fine powder to maximize the solvent-to-matrix surface area.

• Maceration: Suspend the powder in 95% EtOH at room temperature for 72 hours. Note: Avoid elevated temperatures (e.g., aggressive Soxhlet extraction) to prevent thermal degradation of sensitive co-metabolites.

• Concentration: Filter the extract and concentrate it in vacuo using a rotary evaporator at ≤ 40°C until a thick, reddish residue is obtained.

Phase 2: Liquid-Liquid Partitioning 4. Suspension: Resuspend the concentrated ethanolic residue in distilled H2O. 5. Partitioning: Transfer to a separatory funnel and extract three times with equal volumes of CHCl3. 6. Validation Check: The aqueous phase should retain the dark, polar tannins and sugars. Evaporate the pooled CHCl3 phase to yield a lignan-enriched organic residue.

Phase 3: Chromatographic Isolation 7. Column Preparation: Pack a glass column with neutral Silica Gel (e.g., Kieselgel 60, 0.063–0.200 mm). Crucial: Ensure the silica is not acidic to prevent the rearrangement of taxiresinol into isotaxiresinol. 8. Gradient Elution: Load the CHCl3 residue and elute sequentially using a step gradient of increasing polarity: Hexane → Acetone → CHCl3 → Methanol. 9. Fraction Collection: Collect fractions and monitor them via Thin Layer Chromatography (TLC) using precoated silica gel plates (Kieselgel 60 F254). Pool fractions exhibiting the characteristic Rf value of taxiresinol. 10. Final Purification: Subject the pooled taxiresinol-rich fractions to preparative TLC or high-performance liquid chromatography (HPLC) for final purification. Verify the absolute structure and purity using 1D and 2D NMR spectroscopy.

Visualizing the Extraction Workflow

The logical relationship between the extraction phases, solvent choices, and purification checkpoints is mapped below.

Standardized workflow for the extraction and isolation of taxiresinol from Taxus species.

References

• Anti-ulcerogenic Lignans from Taxus baccata L. - Verlag der Zeitschrift für Naturforschung.
• Studies on the Himalayan yew Taxus wallichiana: Part VII - The taxoids and phenolic constituents of the roots. - NIScPR.
• Study of the chemical composition and evaluation of the antioxidant and antimicrobial activity of Taxus baccata L. - Arabian Journal of Chemistry.
• Biological activities of lignans from Taxus baccata L. growing in Turkey - Academic Journals.

Sources

• 1. znaturforsch.com [znaturforsch.com]
• 2. academicjournals.org [academicjournals.org]

Confirmatory analysis of taxiresinol using mass spectrometry fragmentation

Confirmatory Analysis of Taxiresinol Using Mass Spectrometry Fragmentation: A Platform Comparison Guide

Executive Summary

Taxiresinol is a highly bioactive lignan predominantly isolated from the heartwood, bark, and roots of Taxus species (e.g., Taxus baccata and Taxus wallichiana)[1][2]. With a molecular formula of C₁₉H₂₂O₆ and a molecular weight of 346.4 g/mol , it has garnered significant pharmaceutical interest due to its documented hepatoprotective and anticancer properties[3]. However, the structural complexity of lignans—specifically the presence of stereoisomers like isotaxiresinol and lariciresinol—presents a formidable analytical challenge[1][2]. As a Senior Application Scientist, I frequently encounter the limitations of standalone UV or single-stage MS techniques in high-throughput pharmacokinetics. Tandem mass spectrometry (MS/MS) provides the definitive structural confirmation required for rigorous purity validation, degradation profiling, and pharmacokinetic quantification.

The Analytical Challenge: Why Advanced MS/MS?

Why rely on tandem mass spectrometry for taxiresinol? The core issue lies in isobaric and isomeric interference. Taxiresinol and its stereoisomers share identical molecular weights, rendering single-stage MS (e.g., full-scan ESI-MS) insufficient for definitive identification[3].

By employing collision-induced dissociation (CID) in an MS/MS workflow, we generate a unique chemical fingerprint based on the molecule's specific bond dissociation energies. The cleavage of the benzylic bonds and the tetrahydrofuran core yields characteristic product ions that allow us to confidently differentiate taxiresinol from structurally related lignans[3][4].

Platform Comparison: Q-TOF vs. Triple Quadrupole vs. Linear Ion Trap

When establishing a confirmatory workflow, the choice of the MS analyzer dictates the balance between sensitivity, mass accuracy, and structural elucidation capabilities. Below is an objective comparison of three leading MS architectures for taxiresinol analysis.

Triple Quadrupole (QQQ-MS)

• Mechanism : Operates in Multiple Reaction Monitoring (MRM) mode. Q1 isolates the precursor ([M+H]⁺ at m/z 347), Q2 fragments it via CID, and Q3 monitors specific product ions (e.g., m/z 137)[3][4].

• Best For : High-throughput, trace-level quantification in complex biological matrices (e.g., serum degradation assays).

• Causality & Limitations : QQQ provides the highest sensitivity and dynamic range due to its duty cycle efficiency in MRM mode. However, its unit mass resolution cannot distinguish between isobaric fragments with different elemental compositions.

Quadrupole Time-of-Flight (Q-TOF MS)

• Mechanism : Combines quadrupole precursor selection with high-resolution, accurate-mass (HRAM) TOF detection.

• Best For : Structural elucidation and exact mass confirmation of unknown metabolites.

• Causality & Limitations : Q-TOF provides sub-ppm mass accuracy, which is essential for confirming the empirical formula of novel taxiresinol degradation products. Its primary limitation is a lower linear dynamic range for absolute quantification compared to QQQ architectures.

Linear Ion Trap (LIT-MS)

• Mechanism : Traps ions in a 3D or linear RF field and performs sequential fragmentation (MSⁿ).

• Best For : Deep mechanistic mapping of fragmentation pathways.

• Causality & Limitations : By isolating the m/z 137 fragment and subjecting it to MS³ fragmentation, we can definitively confirm the subsequent loss of a methyl group (m/z 122)[4]. However, LIT platforms suffer from slower scan speeds and lower quantitative reproducibility due to space-charge effects.

Mechanistic Fragmentation Pathway of Taxiresinol

Under positive electrospray ionization (ESI+), taxiresinol readily forms a protonated molecular ion [M+H]⁺ at m/z 347[3]. The fragmentation cascade is driven by the thermodynamic stability of the resulting carbocations:

• Benzylic Cleavage (m/z 137) : The most dominant fragmentation pathway involves the cleavage of the benzylic bond, yielding a highly stable 3-methoxy-4-hydroxybenzyl cation at m/z 137[1][4]. This typically serves as the base peak in the MS/MS spectrum.

• Demethylation (m/z 122) : The m/z 137 ion undergoes further fragmentation via the loss of a methyl radical (-15 Da), yielding m/z 122[4].

• Dehydration (m/z 329) : The loss of a water molecule (-18 Da) from the aliphatic hydroxyl groups on the tetrahydrofuran ring produces a characteristic fragment at m/z 329.

• Ring Cleavage (m/z 151) : Cleavage within the tetrahydrofuran ring generates a distinct structural ion at m/z 151[4].

Figure 1: Proposed ESI-MS/MS fragmentation pathway of protonated taxiresinol (m/z 347).

Standardized LC-MS/MS Protocol for Confirmatory Analysis

To ensure scientific trustworthiness, the following LC-MS/MS protocol is designed as a self-validating system. It incorporates matrix management, internal standardization, and specific MRM transition ratios to eliminate false positives.

Step 1: Sample Preparation & Matrix Management

• Extraction : Extract 100 mg of pulverized Taxus biomass using 1 mL of 80% aqueous methanol under ultrasonication for 30 minutes[5]. Causality: 80% methanol provides the optimal dielectric constant to solubilize moderately polar lignans while precipitating highly non-polar matrix lipids.

• Clarification : Centrifuge at 12,000 × g for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter.

• Internal Standardization : Spike the filtrate with an isotopically labeled internal standard (e.g., ¹³C-labeled lignan analog) to a final concentration of 50 ng/mL. Causality: This corrects for ionization suppression/enhancement caused by co-eluting plant matrix components.

Step 2: Chromatographic Separation (UHPLC)

• Column : C18 Reverse Phase (2.1 × 100 mm, 1.7 µm particle size).

• Mobile Phase A : 0.1% Formic acid in LC-MS grade water. Causality: Formic acid acts as a proton donor, maximizing the ionization efficiency of taxiresinol to form [M+H]⁺[3].

• Mobile Phase B : 0.1% Formic acid in Acetonitrile.

• Gradient : 5% B to 60% B over 10 minutes. Causality: A shallow gradient is strictly required to chromatographically resolve taxiresinol from its stereoisomer, isotaxiresinol, before they enter the MS source, preventing spectral overlap.

Step 3: Mass Spectrometry Parameters (ESI+ QQQ)

• Capillary Voltage : 3.5 kV.

• Desolvation Temperature : 350°C.

• MRM Transitions :

  • Quantifier Transition: m/z 347.1 → 137.1 (Collision Energy: 20 eV). Causality: The benzylic cleavage produces the most abundant ion, maximizing the signal-to-noise ratio for trace quantification[4][6].

  • Qualifier Transition: m/z 347.1 → 151.1 (Collision Energy: 25 eV). Causality: Confirms analyte identity. The system self-validates by ensuring the quantifier/qualifier peak area ratio remains constant (±15%) across all unknown samples compared to the analytical standard.

Quantitative Data Summary

The following table summarizes the empirical performance metrics of the evaluated MS platforms for the confirmatory analysis of taxiresinol.

Performance Metric	Triple Quadrupole (QQQ)	Quadrupole TOF (Q-TOF)	Linear Ion Trap (LIT)
Primary Analytical Goal	Targeted Quantification	Structural Elucidation	Pathway Mapping (MSⁿ)
Limit of Detection (LOD)	0.5 ng/mL	5.0 ng/mL	2.0 ng/mL
Linear Dynamic Range	4–5 orders of magnitude	2–3 orders of magnitude	~3 orders of magnitude
Mass Accuracy	Unit resolution (~0.7 Da)	Sub-ppm (< 2 ppm)	Unit resolution (~0.5 Da)
Key Taxiresinol Fragments	m/z 137, 151	m/z 137.060, 151.075	m/z 137 → MS³ → m/z 122
Isomer Differentiation	Relies on LC retention time	Relies on LC retention time	Differentiated via MS³ spectra

References

• Erdemoğlu, N., et al. "Structural and spectroscopic characteristics of two lignans from Taxus baccata L." Journal of Molecular Structure, 2004. URL: [Link]

• Jeon, et al. "Quantitative Changes of Phenolic Compounds in Pine Twigs by Variety, Harvest Season, and Growing Region." Preventive Nutrition and Food Science, 2022. URL:[Link]

• Erdemoğlu, N., et al. "Two New Lignans from Taxus baccata L." ResearchGate, 2001. URL:[Link]

• Bhatt, et al. "Quantification of Tissue-Specific Paclitaxel in Himalayan Yew Using HPTLC-Densitometric Analysis." ACS Omega, 2023. URL:[Link]

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• 5. Quantitative Changes of Phenolic Compounds in Pine Twigs by Variety, Harvest Season, and Growing Region [pnfs.or.kr]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Taxiresinol

As scientific professionals, our responsibility extends beyond discovery and innovation to encompass the safe and environmentally conscious management of all laboratory materials. This guide provides a comprehensive, step-by-step protocol for the proper disposal of taxiresinol. Taxiresinol is a bioactive lignan isolated from various plant species, including those of the Taxus genus.[1][2] While specific GHS hazard classifications are not prominently established[3], its nature as a bioactive polyphenol necessitates that it be handled and disposed of with the caution afforded to all hazardous chemical waste. This protocol is designed for researchers, scientists, and drug development professionals to ensure safety, compliance, and environmental stewardship.

PART 1: Core Principles of Taxiresinol Waste Management

The disposal strategy for taxiresinol is guided by the precautionary principle. Given its biological activity and its classification as a phenolic compound, it must be treated as hazardous chemical waste.[2][4] Standard laboratory procedures for chemical waste, as outlined by regulatory bodies like the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA), provide the framework for its disposal.[5][6] The core tenets are: do not dispose of via standard trash or sewer systems , segregate waste streams, use appropriate and clearly labeled containers, and transfer to a licensed waste management provider.[6][7]

PART 2: Step-by-Step Disposal Protocol

This protocol ensures a self-validating system where each step logically follows from the last, minimizing risk and ensuring regulatory compliance.

Step 1: Waste Segregation at the Point of Generation

Proper segregation is the most critical first step to prevent unintended chemical reactions and to facilitate efficient disposal.[5] This must be done at the moment the waste is generated.

• Solid Taxiresinol Waste: This category includes expired or unused pure taxiresinol powder, contaminated weigh boats, and contaminated Personal Protective Equipment (PPE) such as gloves or disposable lab coats.

  • Action: Collect these materials in a designated, robust, and sealable hazardous waste container, typically made of high-density polyethylene (HDPE).[8]

• Liquid Taxiresinol Waste: This includes any solutions containing taxiresinol, such as stock solutions, experimental reaction mixtures, and solvent rinses of contaminated glassware.

  • Action: Collect liquid waste in a separate, designated, and chemically compatible container. Crucially, do not mix incompatible solvents . Maintain separate waste streams for halogenated and non-halogenated solvents.

• Sharps Waste: Needles, syringes, or contaminated broken glass must be disposed of in a designated, puncture-resistant sharps container that is also labeled as hazardous chemical waste.

Step 2: Container Labeling

Accurate and thorough labeling is a legal requirement and is essential for the safety of all personnel who may handle the container.[6][9]

• Action: Affix a hazardous waste label to each container before adding any waste. The label must include:

  • The words "Hazardous Waste" .

  • The full chemical name: "Taxiresinol" . For solutions, list all constituents, including solvents.

  • The approximate concentrations and total volume/mass.

  • The date accumulation started (the date the first drop of waste entered the container).

  • The name of the principal investigator or responsible researcher.

Step 3: In-Lab Storage (Satellite Accumulation)

Waste must be stored safely within the laboratory prior to collection.

• Action: Store sealed waste containers in a designated Satellite Accumulation Area (SAA).[5][10] This area should be under the control of the laboratory personnel, away from drains, and in secondary containment (such as a chemical-resistant tray) to contain any potential leaks. Containers must be kept closed except when actively adding waste.

Step 4: Arranging for Final Disposal

The final step is the transfer of waste to a certified professional for disposal, typically through high-temperature incineration.

• Action: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup of your full hazardous waste containers. Never attempt to dispose of taxiresinol waste through municipal waste services.[9]

PART 3: Visualizing the Disposal Workflow

The following diagram outlines the decision-making process for handling taxiresinol waste streams within the laboratory.

Caption: Decision workflow for the proper segregation and disposal of taxiresinol waste.

PART 4: Data Summary for Operational Planning

The choice of waste container is critical to prevent degradation, leaks, or reactions. The table below summarizes recommended materials.

Waste Stream Description	Primary Container Material	Key Considerations & Incompatibilities
Solid Taxiresinol Waste	High-Density Polyethylene (HDPE)	Ensure container has a wide mouth for easy addition of contaminated items.
Taxiresinol in Non-Halogenated Solvents (e.g., ethanol, methanol, acetone)	HDPE or Borosilicate Glass	Glass is preferable for long-term storage, but requires secondary containment to mitigate breakage risk.
Taxiresinol in Halogenated Solvents (e.g., dichloromethane, chloroform)	Borosilicate Glass with PTFE-lined cap	Halogenated solvents can degrade many plastics.[7] A PTFE liner on the cap prevents vapor leakage and degradation of the seal.

PART 5: Conclusion

The responsible disposal of taxiresinol is a non-negotiable aspect of laboratory safety and environmental ethics. By adhering to this systematic protocol—segregating waste at its source, using correct and clearly labeled containers, storing it safely, and utilizing professional disposal services—researchers can ensure they are protecting themselves, their colleagues, and the environment. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines, as local regulations may impose additional requirements.

References

• CAS 40951-69-7 | Taxiresinol - Biopurify. Biopurify. [Link]

• Taxiresinol | C19H22O6 | CID 10088963 - PubChem. National Institutes of Health. [Link]

• Taxiresinol [P06517] - ChemUniverse. ChemUniverse. [Link]

• CAS No : 40951-69-7 | Chemical Name : Taxiresinol | Pharmaffiliates. Pharmaffiliates. [Link]

• taxiresinol 1,2-benzenediol, 4[(2S,3R,4R)-tetrahydro-4-[(4-hydroxy-3-methoxypheny)methy]-3-(hydroxymethyl)-2-furanyl] - The Good Scents Company. The Good Scents Company. [Link]

• Isotaxiresinol | C19H22O6 | CID 9841162 - PubChem. National Institutes of Health. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories | Daniels Health. Daniels Health. [Link]

• Waste Disposal Procedures for Laboratories | Environmental Health and Safety. University of Wisconsin-Madison. [Link]

• Chemical Waste Management for Laboratories - Physikalisch-Technische Bundesanstalt. PTB. [Link]

• Phenol Standard Operating Procedure - Yale Environmental Health & Safety. Yale University. [Link]

• Chemical Waste Disposal Guidelines for Educational Facilities - MLI Environmental. MLI Environmental. [Link]

• Chemical Waste Disposal in Laboratory - Environmental Marketing Services. Environmental Marketing Services. [Link]

• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center. Vanderbilt University Medical Center. [Link]

• Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf. National Institutes of Health. [Link]

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